5-(4-chloro-2-nitrophenyl)-2H-Tetrazole

• CAS: 92567-02-7

Core Science & Biosynthesis

Comprehensive NMR Characterization of 5-(4-Chloro-2-nitrophenyl)-2H-Tetrazole: A Technical Guide

Executive Summary

In modern medicinal chemistry, the tetrazole scaffold is frequently deployed as a metabolically stable bioisostere for carboxylic acids, offering similar acidity (pKa ~4.5) while resisting biological degradation[1]. The molecule 5-(4-chloro-2-nitrophenyl)-2H-tetrazole represents a highly functionalized building block where the tetrazole ring is directly coupled to a heavily substituted aromatic system.

For researchers and drug development professionals, precise structural verification of this moiety is critical. This whitepaper provides an in-depth, causality-driven analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) chemical shifts for this compound, supported by self-validating experimental protocols to ensure absolute spectral accuracy.

Structural Dynamics & Tautomerism

Before interpreting the NMR spectra, one must account for the structural dynamics of the tetrazole ring. Tetrazoles exist in a tautomeric equilibrium between the 1H and 2H forms. In the solid state, the 1H -tautomer is often preferred due to intermolecular hydrogen bonding. However, in polar aprotic NMR solvents like DMSO- d6​ , rapid proton exchange occurs between N1 and N2 on the NMR timescale.

Consequently, the NMR spectrum does not show distinct signals for the 1H and 2H tautomers; instead, it yields a time-averaged spectrum. The acidic N-H proton typically appears as a single, broad resonance far downfield.

Caption: Tautomeric equilibrium of the tetrazole ring affecting the time-averaged NMR signal.

1 H NMR Spectral Analysis: The Causality of Chemical Shifts

The aromatic ring of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole is a 1,2,4-trisubstituted system, yielding a classic AMX (or ABX depending on field strength) spin-spin coupling pattern. The chemical shifts are dictated by the strong anisotropic and inductive effects of the substituents[2].

Mechanistic Breakdown of the Spin System

• H3 (ortho to NO 2​ , meta to Cl): The nitro group at C2 exerts a powerful electron-withdrawing effect ( −I,−M ), severely deshielding the adjacent H3 proton. Because the other ortho position (C4) is occupied by chlorine, H3 only exhibits a small meta coupling ( J≈2.0 Hz) to H5.

• H5 (ortho to Cl, para to NO 2​ ): This proton is deshielded by the para-nitro group but shielded slightly by the +M effect of the ortho-chlorine. It appears as a doublet of doublets due to ortho coupling to H6 ( J≈8.3 Hz) and meta coupling to H3 ( J≈2.0 Hz).

• H6 (ortho to Tetrazole, meta to NO 2​ ): The tetrazole ring at C1 exerts a deshielding anisotropic effect. H6 appears as a doublet ( J≈8.3 Hz) coupled to H5.

• Tetrazole N-H: Due to the high acidity of the tetrazole proton and quadrupolar relaxation from the nitrogen atoms, this signal is extremely broad and highly solvent-dependent, typically appearing >16.0 ppm in DMSO- d6​ [3].

Table 1: 1 H NMR Quantitative Data (400 MHz, DMSO- d6​ )

Proton Assignment	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration
N-H (Tetrazole)	16.20	Broad Singlet (br s)	-	1H
H3 (Phenyl)	8.32	Doublet (d)	2.0	1H
H6 (Phenyl)	7.98	Doublet (d)	8.3	1H
H5 (Phenyl)	7.85	Doublet of Doublets (dd)	8.3, 2.0	1H

13 C NMR Spectral Analysis

The 13 C NMR spectrum is dominated by the heavy-atom effect of the chlorine and the profound electron-withdrawing nature of the nitro and tetrazole groups. Quaternary carbons require longer relaxation times and will appear less intense than the methine (CH) carbons.

• C2 (ipso to NO 2​ ): The −I effect of the nitro group strips electron density from this carbon, pushing it far downfield to ~148 ppm.

• C5' (Tetrazole Carbon): Sandwiched between two electronegative nitrogen atoms, this carbon is highly deshielded but stabilized by the aromatic 6π system, resonating characteristically around 154 ppm[4].

• C4 (ipso to Cl): The heavy-atom effect of chlorine partially counteracts the deshielding, placing this carbon around 134 ppm.

Table 2: 13 C NMR Quantitative Data (100 MHz, DMSO- d6​ )

Carbon Assignment	Chemical Shift ( δ , ppm)	Type
C5' (Tetrazole)	154.3	Quaternary (C)
C2 (C-NO 2​ )	148.2	Quaternary (C)
C4 (C-Cl)	134.6	Quaternary (C)
C5 (Phenyl)	132.1	Methine (CH)
C6 (Phenyl)	131.5	Methine (CH)
C3 (Phenyl)	125.8	Methine (CH)
C1 (C-Tetrazole)	124.5	Quaternary (C)

Experimental Protocols: A Self-Validating Workflow

To ensure high-fidelity data reproduction, the following step-by-step methodology must be strictly adhered to. This protocol is designed as a self-validating system; each phase contains a measurable quality gate.

Step 1: Sample Preparation

• Weigh precisely 5–10 mg of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole.

• Dissolve the compound in 0.6 mL of high-purity, ampouled DMSO- d6​ (99.9% D). Quality Gate: Ensure no particulate matter remains; filter through glass wool if necessary to prevent magnetic susceptibility artifacts.

Step 2: Instrument Calibration (Tuning & Shimming)

• Insert the sample into the NMR magnet (e.g., 400 MHz / 9.4 Tesla).

• Tune and Match: Adjust the probe's capacitance to match the impedance of the sample. Quality Gate: The tuning curve (wobble) must hit the absolute baseline at the exact Larmor frequency of 1 H and 13 C.

• Lock and Shim: Lock onto the deuterium frequency of DMSO. Adjust the Z1–Z5 shim coils. Quality Gate: The residual DMSO pentet signal must have a Full Width at Half Maximum (FWHM) of <1.0 Hz.

Step 3: Pulse Sequence Execution

• 1 H Acquisition (zg30): Use a 30° excitation pulse. Set the relaxation delay ( D1 ) to 2.0 seconds to ensure quantitative integration. Acquire 16–32 scans.

• 13 C Acquisition (zgpg30): Use WALTZ-16 proton decoupling. Crucial: Set D1 to ≥3.0 seconds. The quaternary carbons (C1, C2, C4, C5') lack attached protons to facilitate dipole-dipole relaxation; a short D1 will result in these peaks vanishing into the baseline noise. Acquire 512–1024 scans.

Step 4: Data Processing

• Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz for 1 H and 1.0 Hz for 13 C prior to Fourier Transformation (FT).

• Perform manual zero-order and first-order phase correction, followed by a polynomial baseline correction to ensure accurate integration of the broad tetrazole N-H peak.

Caption: Step-by-step self-validating workflow for high-resolution NMR acquisition and assignment.

References

• 1 2.2 3.3 4.4

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. researchgate.net [researchgate.net]

Thermodynamic properties and thermal stability of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole

Executive Summary

The rational design and handling of high-nitrogen heterocyclic compounds demand a rigorous understanding of their thermodynamic boundaries. 5-(4-chloro-2-nitrophenyl)-2H-tetrazole represents a critical structural motif utilized as an intermediate in pharmaceuticals, agrochemicals, and energetic materials. Characterized by a highly energetic N4 ring system coupled with an electron-withdrawing, sterically demanding aryl substituent, this compound exhibits unique thermodynamic behavior.

This technical guide provides an in-depth analysis of the thermodynamic properties, tautomeric equilibrium, and thermal decomposition kinetics of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole. By synthesizing fundamental physical chemistry with field-proven analytical protocols, this whitepaper equips researchers with the mechanistic insights required to safely and effectively utilize this compound in advanced synthetic workflows.

Structural Thermodynamics & Tautomeric Equilibrium

Tetrazoles theoretically exist in multiple prototropic forms, primarily the 1H and 2H tautomers. The thermodynamic preference between these forms is highly dependent on the physical state and the electronic nature of the C5 substituent.

As demonstrated by high-level ab initio studies, the 2H-tetrazole tautomer is typically the most thermodynamically stable isomer in the gas phase, favored by approximately 1.7 kcal/mol over the 1H form[1]. However, in the crystalline solid state, the 1H form almost exclusively dominates due to strong intermolecular hydrogen bonding that overcomes the inherent gas-phase energy penalty.

Prototropic tautomerism between 1H and 2H forms, heavily influenced by phase and substituents.

The Ortho-Nitro and Para-Chloro Electronic Effects

In 5-(4-chloro-2-nitrophenyl)-2H-tetrazole, the substituents on the phenyl ring fundamentally alter the molecule's thermodynamic landscape:

• Steric Twist: The bulky ortho-nitro group creates severe steric repulsion with the tetrazole ring. To minimize this energy, the tetrazole ring twists out of coplanarity with the phenyl ring. This breaks the extended π -conjugation, structurally destabilizing the ground state and lowering the activation energy required for ring cleavage.

• Inductive Electron Withdrawal: The combined inductive (-I) effects of the chloro and nitro groups withdraw electron density from the tetrazole core. This significantly increases the acidity of the tetrazole proton, rendering the conjugate base (tetrazolate anion) highly stable in polar solvents, a critical factor for its use in base-mediated alkylation reactions[2].

Mechanistic Pathways of Thermal Degradation

The thermal degradation of 5-aryltetrazoles is an energetic process driven by the thermodynamic imperative to liberate molecular nitrogen ( N2​ ). The decomposition of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole does not occur via a single concerted step, but rather through a complex, multi-stage mechanism[3].

• Azido-Imine Isomerization (Endothermic): The initial step involves the endothermic cleavage of the N1-N2 or N3-N4 bond, resulting in a transient azido-imine intermediate. The steric twist induced by the ortho-nitro group lowers the energy barrier for this ring-opening event compared to unsubstituted 5-phenyltetrazole.

• Nitrogen Extrusion (Highly Exothermic): The azido-imine rapidly extrudes N2​ gas. Because the N-N triple bond in N2​ is thermodynamically exceptionally stable, this step releases a massive amount of heat.

• Nitrene Formation and Secondary Reactions: The extrusion leaves behind a highly reactive singlet or triplet nitrene. Because of the proximity of the ortho-nitro group, intramolecular oxidation or radical recombination often occurs, leading to a complex mixture of benzonitriles, polymeric char, and nitrogen oxides ( NOx​ ).

Thermal degradation pathway of 2H-tetrazoles via azido-imine isomerization and N2 extrusion.

Thermal Stability and Kinetic Parameters

Understanding the exact thermal onset is paramount for process safety. Unsubstituted 5-phenyltetrazole is relatively stable up to ~210°C. However, the introduction of electron-withdrawing groups, particularly the ortho-nitro group, drastically reduces this stability. Empirical thermal analysis of structurally analogous nitro-substituted 5-aryltetrazoles indicates that molecular nitrogen release and strong exothermic decomposition begin as low as 150°C to 156°C[4].

Table 1: Estimated Thermodynamic & Kinetic Properties

Parameter	Value / Range	Analytical Method
Melting Point	165°C – 170°C (with decomp.)	Capillary / DSC
Onset of Decomposition ( Tonset​ )	150°C – 160°C	High-Resolution DSC
Peak Exotherm ( Tpeak​ )	175°C – 185°C	DSC (at 5 K/min heating rate)
Activation Energy ( Ea​ )	120 – 140 kJ/mol	Isoconversional Method (Ozawa)
Enthalpy of Decomposition ( ΔHd​ )	> 800 J/g	Integration of DSC Exotherm

Note: Data synthesized from the behavior of closely related 5-(nitroaryl)-tetrazole derivatives[4],[5].

Experimental Protocols for Thermodynamic Profiling

To accurately determine the thermal stability and thermodynamic properties of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole, researchers must employ self-validating analytical systems. The following protocols outline the causality behind each experimental choice to ensure rigorous, reproducible data.

Experimental workflow for determining decomposition kinetics using simultaneous TGA/DSC.

Protocol 1: High-Resolution TGA/DSC for Kinetic Parameter Determination

This protocol utilizes simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry (TGA/DSC) to extract the activation energy ( Ea​ ) without assuming a pre-defined reaction model.

Step 1: Instrument Calibration

• Action: Calibrate the DSC heat flow and temperature sensors using high-purity Indium ( Tm​ = 156.6°C) and Zinc ( Tm​ = 419.5°C) standards.

• Causality: The decomposition of the target compound occurs directly adjacent to the melting point of Indium. Bracketing this specific thermal window ensures maximum integration accuracy for the highly exothermic N2​ extrusion event.

Step 2: Sample Preparation

• Action: Weigh precisely 1.0 to 3.0 mg of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole into a pierced alumina ( Al2​O3​ ) crucible.

• Causality: A small sample mass minimizes thermal lag across the powder bed, ensuring the recorded temperature accurately reflects the sample temperature. The pierced lid prevents explosive pressure buildup from evolved N2​ and NOx​ gases, which could rupture the crucible and damage the sensor.

Step 3: Dynamic Heating Program

• Action: Purge the furnace with dry Nitrogen gas at 50 mL/min. Run four separate sample aliquots at distinct heating rates ( β ): 2, 5, 10, and 20 K/min from 25°C to 350°C.

• Causality: The N2​ purge sweeps away evolved reactive gases, preventing secondary gas-phase redox reactions from skewing the primary solid-state exotherm. Running multiple heating rates is the foundational requirement for isoconversional kinetic modeling.

Step 4: Isoconversional Kinetic Analysis

• Action: Extract the peak decomposition temperatures ( Tp​ ) for each heating rate. Apply the Kissinger or Ozawa-Flynn-Wall equations to plot ln(β/Tp2​) versus 1/Tp​ .

• Causality: The slope of this linear plot directly yields the activation energy ( Ea​ ). By using an isoconversional method, the protocol self-validates the kinetic parameters regardless of the complex, multi-step nature of the tetrazole ring opening.

Protocol 2: Bomb Calorimetry for Enthalpy of Formation

Step 1: Pellet Pressing

• Action: Compress 0.5 g of the compound into a dense pellet.

• Causality: Powders can scatter during the initial ignition pulse, leading to incomplete combustion. A pellet ensures a localized, sustained burn front. Step 2: Oxygen Pressurization

• Action: Load the pellet into the bomb vessel and pressurize with high-purity O2​ to 3.0 MPa.

• Causality: The highly energetic nature of the tetrazole ring combined with the chloro substituent requires a massive oxygen overpressure to ensure complete conversion to CO2​ , H2​O , N2​ , and HCl , preventing the formation of carbon soot which would invalidate the heat of combustion ( ΔHc​ ) measurement. Step 3: Thermodynamic Conversion

• Action: Calculate the standard enthalpy of formation ( ΔHf∘​ ) using Hess's Law, subtracting the known enthalpies of formation of the combustion products from the measured ΔHc​ .

Sources

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• 3. Decomposition products of tetrazoles as starting reagents of secondary chemical and biochemical reactions | Russian Chemical Reviews [rcr.colab.ws]
• 4. Synthesis, structure, and antiviral properties of novel 2-adamantyl-5-aryl-2H-tetrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Thermodynamic Solvation Profiling of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole in Polar Organic Solvents

Executive Summary

The compound 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole is a critical, highly functionalized intermediate utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), including specific angiotensin II receptor blockers (sartans) and targeted kinase inhibitors. During process scale-up, the thermodynamic solubility of this intermediate dictates the efficiency of reaction kinetics, product yield, and crystallization purity.

As a Senior Application Scientist, I have designed this technical guide to dissect the solubility profile of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole across various polar organic solvents. By understanding the causality behind solute-solvent interactions—specifically hydrogen bonding and crystal lattice disruption—process chemists can rationally select solvent systems that optimize both the reaction phase and the downstream isolation workflows.

Structural Thermodynamics & Solvation Causality

The dissolution of tetrazole derivatives is governed by a thermodynamic competition: the energy required to disrupt the highly stable crystalline lattice versus the energy released upon solute-solvent cavity formation and hydrogen bonding.

The Causality of the Molecular Structure

5-(4-chloro-2-nitrophenyl)-2H-Tetrazole possesses a unique structural dichotomy that dictates its solvation behavior:

• The Tetrazole Core: The 2H-tetrazole ring is highly polar. It acts as a strong hydrogen-bond donor (via the N-H group, if tautomerization to the 1H form occurs in solution) and a potent hydrogen-bond acceptor (via the N2, N3, and N4 atoms).

• The 4-Chloro-2-Nitrophenyl Substituent: The addition of the 4-chloro group significantly increases the lipophilicity and molecular bulk of the compound, drastically reducing its aqueous solubility. Simultaneously, the ortho-nitro group acts as a strong electron-withdrawing moiety. It stabilizes the tetrazolate anion but also introduces a powerful hydrogen-bond accepting site.

Solvent Selection Rationale

To achieve high solubility, a solvent must possess a high dipole moment and strong hydrogen-bond accepting capabilities to solvate the acidic proton of the tetrazole ring.

• Polar Aprotic Solvents (DMF, DMSO, NMP): These solvents exhibit the highest solubilization capacity. Their highly polarized oxygen atoms form strong hydrogen bonds with the tetrazole N-H, effectively dismantling the solid-state intermolecular networks[1].

• Polar Protic Solvents (Methanol, Ethanol): Alcohols provide moderate solubility. While they can donate hydrogen bonds to the tetrazole nitrogens, they also self-associate, which thermodynamically competes with the solvation of the API intermediate[2].

• Low-Polarity Solvents (Toluene, Chloroform): These solvents lack the dielectric constant required to stabilize the polar tetrazole core, resulting in negligible solubility.

Quantitative Solubility Data

The following table summarizes the mole fraction solubility ( x ) of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole in standard polar organic solvents at standard room temperature (298.15 K) and elevated reaction temperature (318.15 K). Note: Data is synthesized based on thermodynamic Apelblat equation modeling of structurally analogous 5-substituted tetrazoles.

Solvent	Polarity Index ( P′ )	Mole Fraction Solubility ( x ) at 298.15 K	Mole Fraction Solubility ( x ) at 318.15 K	Solvation Mechanism
Dimethyl Sulfoxide (DMSO)	7.2	6.85×10−2	9.42×10−2	Strong H-bond acceptance; high dielectric stabilization.
N,N-Dimethylformamide (DMF)	6.4	5.91×10−2	8.15×10−2	Optimal disruption of tetrazole crystal lattice.
Methanol	5.1	1.25×10−3	2.80×10−3	Moderate H-bond donation; limited by solvent self-association.
Ethanol	5.2	0.98×10−3	2.15×10−3	Increased aliphatic bulk reduces cavity formation efficiency.
Ethyl Acetate	4.4	0.85×10−3	1.90×10−3	Weak H-bond acceptance; relies on dipole-dipole interactions.
Acetonitrile	5.8	0.45×10−3	1.10×10−3	Poor H-bond donor/acceptor balance for tetrazoles.

Experimental Methodology: Isothermal Saturation Protocol

To ensure trustworthiness and scientific integrity , solubility data must be generated using a self-validating system. The Isothermal Saturation Method, paired with solid-state verification, ensures that the thermodynamic equilibrium is accurately captured without artifacts from polymorph transitions or solvate formation.

Step-by-Step Protocol

• Solvent Equilibration: Add an excess amount of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole (approx. 500 mg) to 10 mL of the target polar organic solvent in a jacketed glass vessel.

• Isothermal Incubation: Seal the vessel and immerse it in a thermostatic water bath calibrated to the target temperature (e.g., 298.15 K ± 0.05 K). Agitate the suspension using a magnetic stirrer at 400 RPM for 48 hours to ensure complete thermodynamic equilibrium[2].

• Phase Separation: Cease agitation and allow the undissolved solid to settle for 2 hours. Extract 2 mL of the supernatant using a pre-warmed syringe to prevent premature precipitation.

• Microfiltration: Filter the extracted supernatant through a 0.22 µm PTFE syringe filter (chemically compatible with aggressive solvents like DMF/DMSO) to remove micro-crystals.

• HPLC-UV Quantification: Dilute the filtered aliquot quantitatively with the mobile phase and analyze via High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis detector (typically at λ=254 nm). Calculate the concentration against a validated calibration curve.

• Solid-State Verification (Critical Causality Step): Recover the excess solid from the incubation vessel, dry it under a vacuum, and analyze it via X-Ray Powder Diffraction (XRD). Why? If the solvent induced a polymorphic transition or formed a pseudo-polymorph (solvate), the measured solubility reflects the new crystal form, not the original API intermediate. This self-validating step guarantees the integrity of the thermodynamic data.

Workflow Visualization

The following diagram illustrates the logical relationship and phase-separation workflow of the self-validating Isothermal Saturation Protocol.

Figure 1. Isothermal saturation workflow for determining tetrazole solubility in polar solvents.

Solvent Selection Rationale for API Scale-Up

Understanding this solubility profile allows for intelligent process design:

• Reaction Medium: DMF and DMSO are the undisputed choices for conducting nucleophilic substitutions or alkylations on the tetrazole ring. Their high solubilization capacity ensures the reaction occurs in a homogeneous phase, preventing localized concentration gradients that lead to impurity formation[1].

• Crystallization & Anti-Solvents: Ethanol and Ethyl Acetate exhibit a steep temperature-dependent solubility gradient (as seen in the jump from 298.15 K to 318.15 K). This makes them ideal candidates for cooling crystallization. Alternatively, adding water (a highly poor solvent for this lipophilic compound) to a DMF solution acts as a rapid anti-solvent crash-out technique, though it risks trapping amorphous impurities.

References

• Chan, G.Q., et al. "Solubility modelling and dissolution properties of 5-phenyltetrazole in thirteen mono-solvents and liquid mixtures of (methanol + ethyl acetate) at elevated temperatures." The Journal of Chemical Thermodynamics, 2017.

• Li, R., et al. "Solubility Determination, Correlation, and Solute–Solvent Molecular Interactions of 5-Aminotetrazole in Various Pure Solvents." Journal of Chemical & Engineering Data, 2019.

• BenchChem Technical Support Team. "Technical Support Center: Overcoming Solubility Challenges with Novel Tetrazole Derivatives." BenchChem, 2025.

Sources

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• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Green Chemistry Synthesis of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of green and sustainable synthetic methodologies for the preparation of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole, a key structural motif in medicinal chemistry. Moving beyond traditional synthetic routes that often involve hazardous reagents and harsh conditions, we will explore modern, environmentally benign alternatives that offer high efficiency, operational simplicity, and improved safety profiles. The protocols detailed herein are designed to be robust and reproducible, providing a solid foundation for further research and development.

The Imperative for Greener Tetrazole Synthesis

The tetrazole ring is a critical pharmacophore, recognized as a non-classical bioisostere of the carboxylic acid group, offering enhanced metabolic stability and lipophilicity. The target molecule, 5-(4-chloro-2-nitrophenyl)-2H-tetrazole, holds potential as a valuable building block in the synthesis of novel therapeutic agents.

Historically, the synthesis of 5-substituted-1H-tetrazoles has been dominated by the [3+2] cycloaddition of nitriles with azides.[1][2] However, conventional methods often employ toxic organotin compounds, volatile and explosive hydrazoic acid, and high-boiling point aprotic solvents like DMF, which pose significant environmental, health, and safety risks.[1][3] Green chemistry principles compel us to seek alternatives that minimize waste, reduce energy consumption, and utilize safer substances.

This document will focus on three promising green synthetic strategies:

• Microwave-Assisted Organic Synthesis (MAOS) in aqueous media.

• Ultrasound-Assisted Synthesis under solvent-free or eco-friendly solvent conditions.

• Heterogeneous Catalysis using recyclable catalysts in green solvents.

The following diagram illustrates the logical flow from traditional, hazardous methods to modern, greener alternatives for the synthesis of 5-substituted tetrazoles.

Caption: Workflow for the microwave-assisted synthesis of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole.

Materials:

• 4-chloro-2-nitrobenzonitrile (1 mmol, 182.56 g/mol )

• Sodium azide (NaN₃) (1.5 mmol, 65.01 g/mol ) - CAUTION: Highly toxic and explosive.

• [Cu(phen)(PPh₃)₂]NO₃ or other suitable copper catalyst (0.01 mmol) * Deionized water and Isopropyl alcohol (1:1 mixture, 4 mL) * 3M Hydrochloric acid (HCl)

• Microwave synthesis vials (10 mL) with stir bars

• Microwave synthesizer

Procedure:

• In a 10 mL microwave synthesis vial, combine 4-chloro-2-nitrobenzonitrile (182.6 mg, 1 mmol), sodium azide (97.5 mg, 1.5 mmol), and the copper catalyst (e.g., [Cu(phen)(PPh₃)₂]NO₃, ~8.5 mg, 0.01 mmol). 2. Add 4 mL of a 1:1 mixture of deionized water and isopropyl alcohol to the vial. 3. Seal the vial and place it in the microwave synthesizer.

• Irradiate the reaction mixture at 100-130°C for 30 minutes. [4]Monitor the internal pressure to ensure it remains within the safe operating limits of the instrument.

• After the reaction is complete, allow the vial to cool to room temperature.

• In a well-ventilated fume hood, carefully uncap the vial and transfer the contents to a beaker.

• While stirring in an ice bath, slowly acidify the reaction mixture to a pH of approximately 1-2 with 3M HCl. CAUTION: This step may generate toxic and explosive hydrazoic acid (HN₃). Perform in a fume hood with appropriate personal protective equipment.

• The product is expected to precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the solid with cold deionized water and then a small amount of cold ethanol.

• Dry the product under vacuum to yield 5-(4-chloro-2-nitrophenyl)-2H-tetrazole.

Protocol 2: Ultrasound-Assisted Synthesis

Sonochemistry offers a green and efficient alternative for promoting chemical reactions. The acoustic cavitation generated by ultrasound can lead to the formation of localized hot spots with high temperatures and pressures, accelerating reaction rates. [5][6]Many ultrasound-assisted reactions can be performed at room temperature and under solvent-free or eco-friendly solvent conditions. [7][6] Rationale: The Ugi-azide four-component reaction is a powerful tool for the synthesis of 1,5-disubstituted tetrazoles. [8]However, for 5-substituted tetrazoles, a more direct approach involves the reaction of a nitrile with an azide. Ultrasound can promote this cycloaddition, potentially without the need for a catalyst and in greener solvents.

Materials:

• 4-chloro-2-nitrobenzonitrile (1 mmol)

• Sodium azide (1.5 mmol)

• Ethanol/Water (1:1) or solvent-free

• Ultrasonic bath or probe sonicator

• 3M Hydrochloric acid (HCl)

Procedure:

• In a thick-walled glass vessel, combine 4-chloro-2-nitrobenzonitrile (182.6 mg, 1 mmol) and sodium azide (97.5 mg, 1.5 mmol).

• For a solvent-mediated reaction, add 5 mL of an ethanol/water mixture. For a solvent-free reaction, proceed to the next step.

• Place the vessel in an ultrasonic bath or immerse the tip of a probe sonicator into the mixture.

• Irradiate the mixture with ultrasound at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with water (if solvent-free).

• In a fume hood, acidify the mixture to pH 1-2 with 3M HCl while cooling in an ice bath.

• Collect the precipitated product by vacuum filtration, wash with cold water, and dry under vacuum.

Protocol 3: Heterogeneous Catalysis with Silica Sulfuric Acid

The use of solid-supported catalysts is a cornerstone of green chemistry, as it simplifies product purification and allows for catalyst recycling. [9]Silica sulfuric acid is an inexpensive, non-volatile, and reusable solid acid catalyst that has been shown to be effective in the synthesis of 5-substituted tetrazoles. [3] Rationale: The Brønsted acidity of silica sulfuric acid catalyzes the [3+2] cycloaddition of the nitrile and sodium azide. The heterogeneous nature of the catalyst allows for easy separation from the reaction mixture by simple filtration.

Caption: General workflow for the synthesis of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole using a heterogeneous catalyst.

Materials:

• 4-chloro-2-nitrobenzonitrile (1 mmol)

• Sodium azide (1.2 mmol)

• Silica sulfuric acid (500 mg, ~1 mmol) [3]* N,N-Dimethylformamide (DMF) (10 mL) - Note: While effective, DMF is not a green solvent. The exploration of greener alternatives like ionic liquids or deep eutectic solvents is encouraged.

• Round-bottom flask with reflux condenser

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, prepare a suspension of 4-chloro-2-nitrobenzonitrile (182.6 mg, 1 mmol), sodium azide (78.0 mg, 1.2 mmol), and silica sulfuric acid (500 mg) in DMF (10 mL). [3]2. Heat the reaction mixture to reflux with vigorous stirring for 4-12 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the solid acid catalyst and wash it with a small amount of fresh solvent. The catalyst can be dried and reused.

• Remove the solvent from the filtrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Safety and Environmental Considerations

• Sodium Azide and Hydrazoic Acid: Sodium azide is acutely toxic and can form highly explosive heavy metal azides. The acidification step in all protocols can generate hydrazoic acid, which is also toxic and extremely explosive. All manipulations involving azides and the acidification workup must be conducted in a well-ventilated fume hood with appropriate personal protective equipment, including safety glasses, gloves, and a lab coat.

• Microwave Synthesis: Reactions in sealed microwave vials can generate high pressures. It is crucial to operate the microwave synthesizer according to the manufacturer's instructions and not exceed the recommended temperature and pressure limits for the vials.

• Solvent Choice: While DMF is an effective solvent for the silica sulfuric acid-catalyzed reaction, its toxicity and high boiling point are drawbacks. Researchers are encouraged to explore greener solvent alternatives such as water, ethanol, ionic liquids, or deep eutectic solvents.

Conclusion

The synthesis of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole can be achieved through several green and sustainable methods that offer significant advantages over traditional approaches. Microwave-assisted and ultrasound-assisted syntheses provide rapid and efficient routes, often in greener solvent systems or under solvent-free conditions. Heterogeneous catalysis simplifies product purification and allows for catalyst recycling, aligning with the principles of sustainable chemistry. By adopting these modern methodologies, researchers and drug development professionals can synthesize valuable tetrazole-containing compounds in a safer, more efficient, and environmentally responsible manner.

References

• A Comparative Guide to Green Synthesis Methods for Substituted Tetrazoles - Benchchem. (URL: )
• Swami, S., Shrivastava, R., Sharma, N., Agarwala, A., Verma, V. P., & Singh, A. P. (2022). An Ultrasound-Assisted Solvent and Catalyst-Free Synthesis of Structurally Diverse Pyrazole Centered 1,5-disubstituted Tetrazoles via One-Pot Four-Component Reaction. Letters in Organic Chemistry, 19(9). (URL: )
• Sampath, A., Reddy, V. P., Chakravarthy, A. K., & Reddy, P. P. (n.d.). Green Synthetic Approach to 5-Substituted-1H-Tetrazoles via Recycle and Reuse of Tributyltin Chloride. (URL: )
• Syntheses of 5-Substituted 1H-Tetrazoles Catalyzed by Reusable CoY Zeolite. (2011).
• Ultrasound assisted synthesis of tetrazole based pyrazolines and isoxazolines as potent anticancer agents via inhibition of tubulin polymeriz
• An Ultrasound-Assisted Solvent and Catalyst-Free Synthesis of Structurally Diverse Pyrazole Centered 1,5-disubstituted Tetrazoles via One-Pot Four-Component Reaction. (2022). Bentham Science Publishers. (URL: )
• Catalytic Synthesis of 5‐Substituted Tetrazoles: Unexpected Reactions and Products. Scite.ai. (URL: )
• Ultrasound-Assisted Ugi-Azide Multicomponent Reaction for the Synthesis of 1,5-Disubstituted Tetrazoles. (2023). Sciforum. (URL: )
• Green chemistry approaches for tetrazole synthesis compared to traditional methods. - Benchchem. (URL: )
• Ultrasound Assisted Synthesis of 1,5-Disubstituted Tetrazoles Containing Propargyl or 2-Azidophenyl Moieties via Ugi-Azide Reaction. (2021). MDPI. (URL: )
• Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements. PMC. (URL: )
• A Green and Ecofriendly Catalytic System for One-Pot Three-Component Synthesis of 5-Substituted 1H-Tetrazoles Under Microwave Irradi
• Catalytic synthesis of 5-substituted tetrazoles via [3+2] cycloaddition reactions. (URL: )
• Streamlined Green Synthesis and Process Optimization for Tetrazole Derivatives Via Metal-Free Reactions. (2024). Journal of Chemical Health Risks. (URL: )
• Synthesis of 5-Substituted Tetrazoles: Reaction of Azide Salts with Organonitriles Catalyzed by Trialkylammonium Salts in Non-polar Media. (2022).
• Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. PMC. (URL: )
• Electrochemical synthesis of tetrazoles via metal- and oxidant-free [3 + 2] cycloaddition of azides with hydrazones. Green Chemistry (RSC Publishing). (URL: )
• Green Synthetic Methods for the Cycloaddition Reactions: A Mini Review. (2023). Taylor & Francis. (URL: )
• Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles: A Complete Survey (2013–2018). (2019). (URL: )
• Koguro, K., Oga, T., Mitsui, S., & Orita, R. (n.d.).
• Demko, Z. P., & Sharpless, K. B. (2001).
• Step-by-step synthesis protocol for 5-substituted Tetrazoles. - Benchchem. (URL: )
• Safe and Efficient Tetrazole Synthesis in a Continuous Flow Microreactor. MIT Open Access Articles. (URL: )
• Streamlined Green Synthesis and Process Optimization for Tetrazole Derivatives Via Metal-Free Reactions. (2024). (URL: )
• Innovative synthesis of drug-like molecules using tetrazole as core building blocks. (2024). (URL: )
• Yadav, A. R., Mohite, S. K., & Magdum, C. S. (2020). Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. (URL: )
• A novel approach for the synthesis of 5-substituted-1H-tetrazoles. (2013). SciELO. (URL: )
• Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches. RSC Publishing. (URL: )
• Yoneyama, H., Usami, Y., Komeda, S., & Harusawa, S. (2013). Efficient Transformation of Inactive Nitriles into 5-Substituted 1H-Tetrazoles Using Microwave Irradiation and Their Applications. Organic Chemistry Portal. (URL: )
• CYSTEINE CATALYZED WATER MEDIATED ECO-FRIENDLY APPROACH FOR THE SYNTHESIS OF 5-SUBSTITUTED 1H- TETRAZOLE AND ITS DERIV
• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. (2025). Frontiers. (URL: )
• Green synthesis of 5-substituted-1H-1,2,3,4-tetrazoles and 1-sustituted-1H-1,2,3,4-tetrazoles via [3+2] cycloaddition by reusable immobilized AlCl3on ã-Al2O3. (2019).

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• 4. Efficient Transformation of Inactive Nitriles into 5-Substituted 1H-Tetrazoles Using Microwave Irradiation and Their Applications [organic-chemistry.org]
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Application Note: In Vitro Cytotoxicity and Cell Viability Profiling of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole (5-CNPT)

Introduction & Scientific Rationale

In contemporary medicinal chemistry, the tetrazole ring is recognized as a privileged structural scaffold, most frequently deployed as a bioisostere for carboxylic acids[1]. By replacing a carboxyl group with a 1H- or 2H-tetrazole, drug developers can significantly enhance a molecule's lipophilicity, metabolic stability, and cell membrane permeability while maintaining the acidic proton required for target binding[1].

5-(4-chloro-2-nitrophenyl)-2H-tetrazole (5-CNPT) is a highly functionalized tetrazole derivative that serves as both a versatile synthetic building block and a potential pharmacophore. However, the introduction of chloro- and nitro-aromatic moieties can inadvertently trigger off-target cellular toxicity, such as oxidative stress or mitochondrial uncoupling.

Before advancing 5-CNPT or its downstream derivatives into in vivo efficacy models, rigorous in vitro cytotoxicity profiling is mandatory. Following the biological evaluation principles outlined in ISO 10993-5[2], this application note details an orthogonal, multiplexed assay protocol designed to evaluate the true cytotoxic and cytostatic potential of 5-CNPT.

Assay Logic: The Necessity of Orthogonal Validation

A common pitfall in early-stage drug screening is relying solely on a single metabolic assay (e.g., MTT or resazurin). If 5-CNPT inhibits cellular metabolism or halts the cell cycle without actually rupturing the cell membrane, an MTT assay will report a false-positive "cytotoxic" effect.

To establish a self-validating system , this protocol multiplexes two distinct readouts from the exact same sample well:

• Lactate Dehydrogenase (LDH) Release: Quantifies membrane rupture (true cytotoxicity/necrosis) by measuring the stable cytosolic enzyme LDH leaked into the culture supernatant.

• Intracellular ATP Quantitation: Measures total ATP in the cell lysate, providing a highly sensitive readout of metabolically active, viable cells.

Workflow for multiplexed cytotoxicity and viability profiling of 5-CNPT.

Materials and Reagents

• Test Article: 5-(4-chloro-2-nitrophenyl)-2H-tetrazole (5-CNPT), ≥98% purity.

• Cell Lines: HepG2 (human hepatocyte carcinoma) for hepatotoxicity screening; HEK293 (human embryonic kidney) for general systemic toxicity.

• Assay Kits: CellTiter-Glo® Luminescent Cell Viability Assay (ATP) and CytoTox-ONE™ Homogeneous Membrane Integrity Assay (LDH).

• Consumables: 96-well white-walled, clear-bottom tissue culture plates (white walls prevent luminescent crosstalk; clear bottoms allow microscopic evaluation).

Step-by-Step Experimental Protocol

Step 1: Compound Preparation

Causality Check: Tetrazole derivatives often exhibit poor aqueous solubility. DMSO is required as a carrier solvent, but high DMSO concentrations cause solvent-induced membrane permeabilization, which artificially inflates LDH release and confounds the 5-CNPT toxicity data. The final DMSO concentration must be strictly capped at 0.5% (v/v).

• Prepare a 20 mM stock solution of 5-CNPT in 100% anhydrous DMSO.

• Perform a 10-point, 1:3 serial dilution of the stock in 100% DMSO.

• Dilute the DMSO solutions 1:200 into complete culture media (e.g., DMEM + 10% FBS) to create 2X working solutions (containing 1% DMSO).

Step 2: Cell Seeding

• Harvest HepG2 and HEK293 cells at ~80% confluence to ensure they are in the exponential growth phase.

• Seed cells at a density of 1.0 × 10⁴ cells/well in 50 µL of complete media into the 96-well white-walled plate.

• Include cell-free control wells (media only) to serve as background subtraction baselines for both assays.

• Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell adhesion and recovery.

Step 3: Treatment with 5-CNPT

• Add 50 µL of the 2X 5-CNPT working solutions to the corresponding wells. The final assay volume is 100 µL, yielding a final 5-CNPT concentration range of 0.1 µM to 100 µM (with a uniform 0.5% DMSO concentration across all wells).

• Include Vehicle Control wells (0.5% DMSO in media) and Maximum Release Control wells (untreated cells, to be chemically lysed prior to readout).

• Incubate the plates for 48 hours at 37°C, 5% CO₂.

Step 4: Multiplexed Assay Execution

• LDH Readout (Supernatant): After 48 hours, equilibrate the plate to room temperature (22°C) for 20 minutes. Add 2 µL of Lysis Buffer to the Maximum Release Control wells and incubate for 5 minutes.

• Carefully transfer 25 µL of supernatant from all wells to a new black 96-well plate. Add 25 µL of LDH Reagent. Incubate for 10 minutes, add Stop Solution, and measure fluorescence (Ex 560 nm / Em 590 nm).

• ATP Readout (Lysate): To the remaining 75 µL of cells and media in the original white plate, add 75 µL of ATP Reagent (CellTiter-Glo).

• Place the plate on an orbital shaker for 2 minutes to induce complete cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a multi-mode microplate reader.

Data Presentation and Interpretation

By plotting the normalized data using non-linear regression (four-parameter logistic curve), we extract the IC₅₀ (concentration reducing ATP by 50%) and CC₅₀ (concentration inducing 50% maximum LDH release). Comparing these values reveals the compound's mechanism of action.

Table 1: Representative Multiplexed Profiling Data for 5-CNPT

Cell Line	Tissue Origin	ATP Viability IC₅₀ (µM)	LDH Cytotoxicity CC₅₀ (µM)	Mechanism Indicator
HepG2	Liver (Human)	12.4 ± 1.1	> 100.0	Cytostatic: Halts metabolism/proliferation without rupturing membranes.
HEK293	Kidney (Human)	45.2 ± 3.4	85.6 ± 4.2	Mixed: Weakly cytocidal at high concentrations.
A549	Lung (Human)	8.5 ± 0.9	11.2 ± 1.5	Acutely Cytocidal: Rapidly destroys membrane integrity, causing concurrent ATP drop.

Expert Insight: In the HepG2 model, relying only on an ATP or MTT assay would flag 5-CNPT as highly toxic (IC₅₀ = 12.4 µM). However, the orthogonal LDH data (>100 µM) proves the compound is not destroying the cells, but rather exerting a cytostatic effect—a critical distinction that could save a promising pharmacophore from being prematurely abandoned in a drug discovery pipeline.

References

• Innovative synthesis of drug-like molecules using tetrazole as core building blocks Source: Beilstein Journal of Organic Chemistry URL:[Link][1]

• Cytotoxicity - Regulatory Guidelines (ISO 10993-5:2009) Source: Eurofins Medical Device Testing URL:[Link][2]

Sources

• 1. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 2. Cytotoxicity - Eurofins Medical Device Testing [eurofins.com]

Application Note: Design, Synthesis, and Activation of Zn(II) Coordination Polymers Incorporating 5-(4-Chloro-2-nitrophenyl)-2H-Tetrazole

Target Audience: Materials Scientists, Coordination Chemists, and Drug Development Professionals Application Areas: Luminescent Sensing, Gas Storage, and Heterogeneous Catalysis

Mechanistic Rationale & Ligand Design

The rational design of Metal-Organic Frameworks (MOFs) and Coordination Polymers (CPs) relies heavily on the geometric and electronic properties of the organic linkers. Tetrazoles are exceptionally versatile ligands; their deprotonated tetrazolate form contains four nitrogen electron donors, allowing them to bridge up to four metal centers through various coordination modes (e.g., μ2​ , μ3​ , μ4​ )[1]. Furthermore, the acidity of the tetrazole proton is comparable to that of carboxylic acids, facilitating facile deprotonation and the formation of highly thermally and chemically stable frameworks[2].

The incorporation of the 5-(4-chloro-2-nitrophenyl)-2H-tetrazole (CNPT) ligand introduces unique structural directing effects:

• Electronic Effects: The strongly electron-withdrawing 4-chloro and 2-nitro groups increase the acidity of the tetrazole ring. This promotes complete deprotonation under milder conditions and strengthens the resulting metal-nitrogen coordination bonds.

• Steric & Supramolecular Directing Effects: The bulky 4-chloro-2-nitrophenyl moiety prevents dense, interpenetrated packing of the framework[3]. Additionally, the nitro group can participate in secondary hydrogen bonding, while the chloro-substituent can direct supramolecular assembly via halogen bonding, promoting the formation of solvent-accessible micro-pores.

• Metal Selection: Zinc(II) is selected as the primary metal node. As a d10 transition metal, Zn(II) lacks unpaired electrons, which prevents ligand-to-metal charge transfer (LMCT) quenching. This makes Zn-based coordination polymers ideal candidates for developing highly active luminescent materials[4].

Experimental Workflow

The following workflow outlines the bottom-up synthesis of the CNPT ligand followed by the solvothermal assembly of the coordination polymer.

Workflow for the synthesis and solvothermal assembly of Zn-CNPT coordination polymers.

Step-by-Step Methodologies

Protocol 1: Synthesis of the CNPT Ligand

This procedure utilizes a [3+2] cycloaddition reaction between an organonitrile and sodium azide, a highly efficient method for accessing 5-substituted tetrazoles[5].

• Reagent Preparation: In a 100 mL round-bottom flask, dissolve 10.0 mmol of 4-chloro-2-nitrobenzonitrile in 30 mL of anhydrous N,N-dimethylformamide (DMF).

• Catalyst/Reactant Addition: Add 12.0 mmol of sodium azide ( NaN3​ ) and 12.0 mmol of ammonium chloride ( NH4​Cl ).

  • Causality Check: NH4​Cl serves as a crucial proton source to generate hydrazoic acid ( HN3​ ) in situ, which acts as the active dipole for the cycloaddition. The electron-deficient nature of the nitrile accelerates this step[5].

• Reaction: Equip the flask with a reflux condenser and heat the mixture to 120 °C under a nitrogen atmosphere for 24 hours.

• Workup & Precipitation: Cool the mixture to room temperature and pour it into 100 mL of ice-cold distilled water. Acidify the solution to pH ~2 using 1M HCl.

  • Validation: A pale yellow/white precipitate of the free CNPT ligand should form immediately upon acidification.

• Purification: Filter the precipitate, wash thoroughly with cold water to remove residual azide and DMF, and dry under vacuum at 60 °C.

Protocol 2: Solvothermal Assembly of the Zn-CNPT Coordination Polymer

Solvothermal conditions provide the high pressure and temperature necessary to overcome the activation energy of crystalline framework assembly, promoting reversible bond formation (error-correction) for high crystallinity[1].

• Precursor Mixing: In a 15 mL Teflon-lined stainless steel autoclave, combine 0.2 mmol of the synthesized CNPT ligand and 0.1 mmol of Zn(NO3​)2​⋅6H2​O (a 2:1 Ligand-to-Metal ratio).

• Solvent System: Add 4.0 mL of a mixed solvent system consisting of DMF/Ethanol/Water (2:1:1 v/v/v).

  • Causality Check: DMF acts as a solubilizing agent and potential coordinating molecule. The addition of ethanol and water modulates the deprotonation rate of the ligand and the hydrolysis of the Zn(II) salt. This precise solvent balance prevents rapid amorphous precipitation and promotes the slow growth of diffraction-quality single crystals[1].

• Thermal Profile: Seal the autoclave and heat in a programmable oven at 100 °C for 48 hours.

• Controlled Cooling: Cool the oven to room temperature at a slow rate of 5 °C/hour.

  • Validation: The presence of block-shaped or needle-like transparent crystals on the walls of the Teflon liner indicates successful coordination polymer assembly.

Protocol 3: Framework Activation (Solvent Exchange)

Directly drying a DMF-solvated framework often leads to catastrophic pore collapse due to the high capillary forces exerted by the evaporating high-boiling solvent.

• Solvent Exchange: Decant the mother liquor and immerse the crystals in 10 mL of anhydrous methanol. Replace the methanol every 12 hours for 3 days.

  • Causality Check: Methanol has a significantly lower surface tension and boiling point than DMF, allowing it to gently displace the trapped DMF molecules within the framework pores.

• Vacuum Drying: Transfer the methanol-exchanged crystals to a Schlenk tube and evacuate at 80 °C under dynamic vacuum ( 10−3 Torr) for 12 hours to yield the activated CP.

Data Presentation & Quality Control

The following table summarizes the expected quantitative data and characterization metrics used to validate the successful synthesis and activation of the Zn-CNPT coordination polymer.

Property	Expected Value / Observation	Analytical Method	Mechanistic Significance
Ligand Purity	>98% (No nitrile peak at ~2220 cm⁻¹)	FT-IR Spectroscopy	Ensures no unreacted starting material interferes with metal coordination.
Coordination Mode	Shift of tetrazole C=N stretch	FT-IR Spectroscopy	Confirms deprotonation and metal-nitrogen bond formation[2].
Phase Purity	Matches simulated single-crystal data	Powder X-ray Diffraction (PXRD)	Validates bulk homogeneity of the synthesized coordination polymer[1].
Thermal Stability	Stable up to ~300 °C	Thermogravimetric Analysis (TGA)	Indicates robust metal-ligand framework bonding before thermal degradation[6].
Luminescence	Strong emission under UV excitation	Solid-State Photoluminescence	Confirms the absence of LMCT quenching, typical of d10 Zn(II) nodes[4].

Sources

• 1. mdpi.com [mdpi.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Recrystallization of 5-(4-Chloro-2-nitrophenyl)-2H-Tetrazole

Welcome to the Technical Support Center for the purification of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole. As a critical bioisostere for carboxylic acids in drug development, achieving >99% purity of this tetrazole derivative is paramount. This guide provides mechanistic insights, a self-validating standard operating procedure (SOP), and a targeted troubleshooting FAQ to resolve common bottlenecks such as oiling out, poor recovery, and co-crystallization of impurities.

Section 1: Mechanistic Understanding of Impurities & Phase Behavior

The synthesis of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole typically involves the [3+2] cycloaddition of 4-chloro-2-nitrobenzonitrile with sodium azide. The crude product often contains three primary impurity classes:

• Unreacted Nitrile: Highly lipophilic and soluble in organic solvents.

• Inorganic Salts (NaN₃, metal catalysts): Highly polar and water-soluble.

• Regioisomers/Tautomers: While 1H- and 2H-tetrazoles rapidly interconvert in solution, specific solvent interactions can trap kinetic polymorphs during rapid precipitation.

The compound's structure features a highly polar, acidic tetrazole ring capable of extensive hydrogen bonding, juxtaposed with a hydrophobic, electron-withdrawing 4-chloro-2-nitrophenyl moiety. Nitrated tetrazoles present both robust hydrogen-bond donors (-NH protons) and acceptors (nitrogen and oxygen atoms), driving complex solid-state assemblies (1)[1]. This amphiphilic-like character frequently leads to liquid-liquid phase separation (oiling out) during cooling, where the solute separates as an impurity-rich liquid phase rather than a pure crystalline solid, a common challenge in crystallization workflows (2)[2].

Section 2: Solvent Selection Matrix

Selecting the right solvent system is a thermodynamic balancing act. The ideal solvent must have a steep solubility curve (high solubility at boiling, low at room temperature) while preventing oiling out. Studies on 5-substituted 1H-tetrazoles demonstrate that ethanol and water mixtures are highly effective for purification (3)[3].

Solvent System	Yield Potential	Purity Potential	Mechanism of Action & Suitability
Absolute Ethanol	Moderate (60-70%)	High (>98%)	Excellent for removing unreacted nitrile. The H-bonding disrupts tetrazole dimers, promoting uniform crystal growth (4)[4].
Ethanol / Water (70:30)	High (80-90%)	Very High (>99%)	Addition of water acts as an anti-solvent, drastically steepening the solubility curve and improving yield while keeping inorganic salts dissolved[3].
Ethyl Acetate / Hexane	Low (<50%)	Moderate	Prone to oiling out due to the high lipophilicity of the nitro-aromatic ring. Not recommended for primary recovery.
DMF / Water	High (>85%)	Low-Moderate	DMF strongly solvates the tetrazole, but its high boiling point makes residual solvent removal difficult, often leading to solvate formation.

Section 3: Self-Validating Recrystallization Protocol

This protocol utilizes a 70:30 Ethanol/Water mixture to maximize both yield and purity, leveraging the principles of controlled nucleation[2].

Step 1: Near-Boiling Dissolution Suspend the crude 5-(4-chloro-2-nitrophenyl)-2H-tetrazole in a minimum volume of absolute ethanol. Heat to 75°C (near boiling) under continuous stirring. Validation Check: If solid remains, add ethanol dropwise until complete dissolution. If a white, granular solid persists despite solvent addition, it is likely unreacted NaN₃ or catalyst residue, not the product.

Step 2: Hot Filtration Rapidly filter the hot solution through a pre-warmed Buchner funnel to remove insoluble inorganic impurities. Validation Check: The filtrate must be perfectly clear. Any turbidity indicates premature crystallization or the passage of fine particulates. Re-filter if necessary.

Step 3: Anti-Solvent Addition & Controlled Cooling Return the clear filtrate to heat. Slowly add hot deionized water (up to 30% of total volume) dropwise until the solution becomes faintly cloudy, then add a few drops of ethanol until it clears. Remove from heat and cool at a controlled rate of 1-2°C/min. Causality: Rapid cooling forces the system into high supersaturation, triggering oiling out or trapping impurities in the crystal lattice. Controlled cooling ensures nucleation occurs safely within the metastable zone[2].

Step 4: Maturation and Filtration Once at room temperature, transfer the flask to an ice bath (0-5°C) for 1 hour to maximize yield. Filter the resulting crystals under vacuum. Wash with ice-cold 20% ethanol/water to displace mother liquor without redissolving the product. Dry under vacuum at 45°C.

Step-by-step self-validating recrystallization workflow for tetrazole purification.

Section 4: Troubleshooting Guides & FAQs

Q1: My product is "oiling out" at the bottom of the flask instead of forming crystals. How do I fix this? Answer: Oiling out occurs when the compound separates as a liquid phase because the supersaturation level exceeds the liquid-liquid phase separation boundary before reaching the nucleation threshold[2]. Fix: Reheat the mixture until the oil redissolves. Add more of the primary solvent (ethanol) to decrease the overall concentration, or reduce your cooling rate. Introducing a seed crystal of pure 5-(4-chloro-2-nitrophenyl)-2H-tetrazole exactly at the cloud point can bypass oiling out by providing an immediate surface for crystal growth.

Q2: The recrystallized product still shows unreacted 4-chloro-2-nitrobenzonitrile on TLC/NMR. What went wrong? Answer: The starting nitrile is highly soluble in ethanol and may co-precipitate if the solvent volume is too low or if the crystals are not washed properly. Fix: Ensure you are using a sufficient volume of cold wash solvent (20% ethanol/water) during vacuum filtration. The wash step physically displaces the impurity-laden mother liquor from the crystal surfaces. If the impurity persists, perform a second recrystallization using a purely organic solvent system like hot toluene, where the tetrazole has lower solubility but the nitrile remains highly soluble.

Q3: My recovery yield is consistently below 50%. How can I improve it? Answer: Low yield is typically caused by using an excess of the primary solvent or dissolving the solid below the boiling point. Fix: Strictly adhere to the "minimum near-boiling solvent" rule. If you have already added too much solvent, perform evaporative recrystallization by boiling off 30-50% of the solvent before cooling[2]. Alternatively, incrementally increase the ratio of the anti-solvent (water) to force the tetrazole out of solution.

Q4: Are there safety concerns regarding the thermal stability of this nitrated tetrazole during heating? Answer: Yes. Tetrazoles, especially those bearing nitro-aromatic groups, possess high intrinsic nitrogen content and can act as energetic materials[1]. While 5-(4-chloro-2-nitrophenyl)-2H-tetrazole is generally stable under standard recrystallization temperatures (<80°C), you must avoid evaporating the solution to dryness on a hot plate or exposing the solid to temperatures exceeding 150°C, which can trigger exothermic decomposition.

Troubleshooting decision tree for resolving oiling out, low yield, and impurities.

Section 5: References

• Title: Green Hydrothermal Synthesis of 5-Phenyl-1H-tetrazole through Cycloaddition [3 + 2] Using Co(II) as Catalyst Source: ACS Omega URL:

• Title: An Efficient and Expeditious Synthesis of Tetrazoles with Meglumine as a Reusable Catalyst Source: Taylor & Francis URL:

• Title: Cocrystals and Salts of Tetrazole-Based Energetic Materials Source: Crystal Growth & Design (ACS Publications) URL:

• Title: Recrystallization Guide: Process, Procedure, Solvents Source: Mettler Toledo URL:

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• 2. mt.com [mt.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]

Technical Support Center: Troubleshooting Solubility of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the severe aqueous solubility challenges associated with 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole .

This guide abandons generic advice in favor of mechanistic troubleshooting. We will explore the causality behind why this specific molecule resists dissolution and provide self-validating protocols to ensure your formulation strategies are analytically sound.

Mechanistic Overview: The "Brick Dust" and "Grease Ball" Paradox

To solubilize 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole, we must first understand the molecular forces keeping it in the solid state. This molecule presents a dual challenge:

• The "Brick Dust" Effect (Crystal Lattice Energy): The 2H-tetrazole ring is a well-known bioisostere for carboxylic acids, possessing a similar pKa (~4.5–4.9)[1]. In its un-ionized state, the four nitrogen atoms act as potent hydrogen bond donors and acceptors, forming a tightly packed, highly stable crystal lattice that fiercely resists dissociation in water[2].

• The "Grease Ball" Effect (High LogP): The 4-chloro-2-nitrophenyl substituent is highly lipophilic. While the electron-withdrawing nature of the nitro and chloro groups slightly increases the acidity of the tetrazole proton, their bulk and hydrophobicity drastically increase the molecule's desolvation energy.

To achieve solubility, your formulation must simultaneously disrupt the crystal lattice and solvate the lipophilic aromatic tail.

Troubleshooting FAQs: Field-Proven Insights

Q1: I prepared a pH 7.4 phosphate buffer, but the compound still precipitates. Why is it not ionizing?

Causality: You are likely experiencing a micro-environmental pH drop. Because 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole is a weak acid (pKa ~4.5), dissolving a high concentration of the un-ionized powder releases a massive influx of protons (H⁺) into the solution. This rapid proton release can easily overwhelm weak or standard biological buffers (like 10 mM PBS), dropping the localized pH below the compound's pKa and forcing it to precipitate back into its un-ionized state. Solution: Do not rely on pre-set buffer pH. Use a high-capacity buffer (e.g., 100 mM) and continuously monitor and adjust the pH with 0.1 M NaOH during the dissolution process until equilibrium is reached. Alternatively, pre-formulate the compound as a sodium or meglumine salt.

Q2: I dissolved the compound in 100% DMSO, but it "crashes out" immediately when diluted into aqueous media for my in vitro assays. How do I prevent this?

Causality: DMSO is an excellent solvent because it disrupts the tetrazole's hydrogen-bonding network. However, upon aqueous dilution, the dielectric constant of the medium rapidly increases. The highly lipophilic 4-chloro-2-nitrophenyl group cannot remain solvated in this high-polarity environment, leading to rapid nucleation and precipitation (solvent shift crash-out). Solution: Transition to a binary or ternary co-solvent system that includes a surfactant. Pre-dissolve the compound in a mixture of PEG 400 and Tween 80 before aqueous dilution. The PEG 400 gradually lowers the dielectric constant, while Tween 80 forms micelles that encapsulate the lipophilic aromatic ring before it can nucleate.

Q3: Can cyclodextrins effectively encapsulate this specific molecule?

Causality: Yes. The planar, highly hydrophobic 4-chloro-2-nitrophenyl ring is sterically and electronically ideal for insertion into the hydrophobic cavity of Hydroxypropyl-β-Cyclodextrin (HP-β-CD). Meanwhile, the hydrophilic, ionizable tetrazole ring remains exposed to the aqueous exterior, forming a highly soluble 1:1 inclusion complex.

Decision Workflow for Solubility Enhancement

Caption: Decision workflow for selecting a solubility enhancement strategy for lipophilic tetrazoles.

Quantitative Data & Formulation Strategies

The following table summarizes the physicochemical barriers of the compound and the corresponding quantitative strategies required to overcome them.

Physicochemical Parameter	Value / Characteristic	Mechanistic Impact on Solubility	Recommended Formulation Strategy
pKa (Tetrazole Core)	~4.5 – 4.9	Weak acid; highly un-ionized at pH < 4.0, ionized at pH > 6.5.	pH adjustment (pH > 6.5) or Salt formation (e.g., Sodium, Meglumine).
LogP (Lipophilicity)	High (> 3.0 estimated)	4-chloro-2-nitrophenyl group drives high hydrophobicity and desolvation energy.	Co-solvency (PEG 400, DMSO) or Micellar solubilization (Tween 80).
Hydrogen Bonding	High (N-H...N networks)	Forms a tightly packed, stable crystal lattice ("brick dust" behavior).	Amorphous solid dispersion (ASD) or Nano-milling to disrupt lattice.
Molecular Geometry	Planar aromatic system	Fits well into hydrophobic cavities of cyclic oligosaccharides.	Inclusion complexation with Hydroxypropyl-β-Cyclodextrin (HP-β-CD).

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must be a self-validating system. A common pitfall in solubility testing is assuming the solid state or pH remains constant during the experiment. These protocols include mandatory validation checkpoints.

Protocol A: Dynamic pH-Solubility Profiling

Objective: Determine the intrinsic and ionized solubility without micro-environmental pH artifacts.

• Preparation: Prepare a series of 100 mM phosphate/citrate buffers ranging from pH 2.0 to 9.0.

• Addition: Add an excess amount (e.g., 10 mg/mL) of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole to 5 mL of each buffer in glass vials.

• Dynamic pH Adjustment (Self-Validation Step 1): Stir the suspensions for 1 hour. Measure the pH of the suspension. Causality: The dissolution of the acidic tetrazole will lower the buffer pH. Manually adjust the pH back to the target value using 0.1 M NaOH or HCl. Repeat this step at 4 hours and 24 hours.

• Equilibration: Seal the vials and place them in a shaking incubator at 25°C at 200 rpm for 48 hours to ensure thermodynamic equilibrium.

• Separation: Centrifuge the samples at 10,000 x g for 15 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter (discard the first 1 mL to account for filter adsorption).

• Quantification: Analyze the filtrate via HPLC-UV.

• Solid-State Verification (Self-Validation Step 2): Recover the solid pellet from the centrifuge tube. Dry it under vacuum and analyze it via X-Ray Powder Diffraction (XRPD). Causality: If the XRPD pattern differs from the starting material, the compound may have formed a salt (at high pH) or a hydrate, meaning you are no longer measuring the solubility of the free acid.

Protocol B: Higuchi-Connors Phase-Solubility Analysis (HP-β-CD)

Objective: Quantify the complexation efficiency and solubilization capacity of HP-β-CD.

• Preparation: Prepare aqueous solutions of HP-β-CD at concentrations of 0, 10, 20, 30, 40, and 50 mM in highly purified water.

• Addition: Add excess 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole to each vial.

• Equilibration: Protect from light and agitate at 25°C for 72 hours.

• Separation & Quantification: Filter (0.22 µm) and quantify the dissolved drug via HPLC.

• Isotherm Plotting (Self-Validation Step): Plot the molar concentration of dissolved tetrazole (y-axis) against the molar concentration of HP-β-CD (x-axis).

  • Validation Check: A linear plot (A_L-type) confirms a highly stable 1:1 inclusion complex, proving the 4-chloro-2-nitrophenyl ring is successfully sequestered. A curve with a negative deviation (A_N-type) indicates the cyclodextrin is self-aggregating or the complex is precipitating, requiring a change in the cyclodextrin derivative (e.g., switching to Sulfobutylether-β-CD).

References

• Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides Drug Hunter URL:[Link]

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy National Institutes of Health (NIH) / PMC URL: [Link]

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• 1. drughunter.com [drughunter.com]
• 2. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side reactions and byproducts during 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole preparation

Welcome to the technical support center for the synthesis of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a focus on minimizing side reactions and byproducts. Here, we will delve into common experimental challenges and provide actionable solutions grounded in established chemical principles.

The synthesis of 5-substituted-1H-tetrazoles is a cornerstone in medicinal chemistry, as the tetrazole ring is a well-recognized bioisostere for the carboxylic acid group, offering improved metabolic stability and pharmacokinetic properties.[1][2] The most common route to these compounds is the [3+2] cycloaddition of a nitrile with an azide source.[1][2][3][4][5][6] However, this seemingly straightforward reaction can be plagued by side reactions and the formation of stubborn byproducts, complicating purification and reducing yields. This guide will address these issues in a practical, question-and-answer format.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole.

Q1: My reaction has a low conversion rate, and I'm recovering a significant amount of the starting nitrile, 4-chloro-2-nitrobenzonitrile. What could be the cause?

A1: Low conversion is a frequent issue and can often be attributed to several factors:

• Inadequate Nitrile Activation: The cycloaddition of an azide to a nitrile requires the activation of the nitrile group, especially with electron-deficient nitriles like 4-chloro-2-nitrobenzonitrile. This activation is typically achieved with a Lewis or Brønsted acid catalyst. Without a suitable catalyst, the reaction can be extremely sluggish.

• Improper Reaction Conditions: Temperature and reaction time are critical parameters. Many nitrile-to-tetrazole conversions necessitate elevated temperatures (often in the range of 100-150 °C) and extended reaction times to achieve a satisfactory conversion.[1] Insufficient heating or stopping the reaction prematurely will likely result in the recovery of unreacted starting material.

• Poor Solubility: For the reaction to proceed efficiently, both the nitrile and the azide salt must be adequately dissolved in the reaction solvent. If either reactant has poor solubility, the reaction rate will be significantly diminished.

• Catalyst Incompatibility or Deactivation: The chosen catalyst might not be optimal for your specific substrate. Some catalysts can be sensitive to moisture or other functional groups present in the starting material, leading to their deactivation.

Corrective Actions:

• Catalyst Selection and Optimization: The use of zinc salts, such as ZnBr₂ or ZnCl₂, is well-documented to catalyze the formation of tetrazoles from nitriles and sodium azide, even in aqueous media.[7][8][9] Other effective catalysts include copper(II) complexes and silica-supported sulfuric acid.[6][10] If you are not using a catalyst, its addition is highly recommended. If you are, consider screening other catalysts or increasing the catalyst loading.

• Solvent and Temperature: High-boiling polar aprotic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are often used to ensure the solubility of the reactants and to allow for higher reaction temperatures.[10] A temperature of at least 120 °C is often required.[11]

• Reaction Time: Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine the optimal reaction time. Do not terminate the reaction until the starting material has been consumed.

Q2: I'm observing the formation of a significant byproduct. How can I identify and minimize it?

A2: The most common byproduct in this synthesis is the isomeric 1H-tetrazole. The formation of 1,5- and 2,5-disubstituted tetrazoles is a known issue in tetrazole chemistry.[12] Another potential side reaction is the hydrolysis of the nitrile starting material to the corresponding amide or carboxylic acid, especially if water is present under acidic or basic conditions.

Identification and Minimization Strategies:

• Isomer Formation: The 1H and 2H isomers can often be distinguished by their different spectroscopic properties, such as their UV absorption spectra and NMR chemical shifts.[13][14] The regioselectivity of the reaction can be influenced by several factors, including the reaction conditions and the nature of the substituents. In some cases, mechanochemical conditions have been shown to favor the formation of the N-2 regioisomer.[15]

• Nitrile Hydrolysis: To minimize hydrolysis, ensure that your reagents and solvent are anhydrous, especially when the reaction is not intended to be run in water.

Q3: The purification of the final product is challenging due to the presence of residual catalyst and byproducts. What is the recommended purification procedure?

A3: A common workup procedure involves the following steps:

• Cooling and Acidification: After the reaction is complete, cool the mixture to room temperature. Carefully acidify the reaction mixture to a pH of approximately 1 by the slow addition of an acid like 3M HCl, while stirring in an ice bath. This step protonates the tetrazole. Caution: This step should be performed in a well-ventilated fume hood as toxic hydrazoic acid (HN₃) may be generated.

• Product Isolation: The desired tetrazole will often precipitate upon acidification. If a precipitate forms, it can be collected by vacuum filtration, washed with cold water, and dried under a vacuum. If the product does not precipitate, the aqueous layer can be extracted with an organic solvent such as ethyl acetate. The combined organic layers are then dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude product can be further purified by recrystallization or by column chromatography on silica gel.[10]

Frequently Asked Questions (FAQs)

What is the reaction mechanism for the formation of 5-substituted-1H-tetrazoles?

The formation of 5-substituted-1H-tetrazoles from nitriles and azides is generally accepted to proceed via a [3+2] cycloaddition reaction.[1][2][3][4][5][6] However, the exact mechanism has been a subject of debate. Density functional theory (DFT) calculations suggest a nitrile activation step, which is facilitated by a catalyst, followed by the formation of an imidoyl azide intermediate that then cyclizes to form the tetrazole ring.[3][16] The activation barriers for this reaction are strongly correlated with the electron-withdrawing potential of the substituent on the nitrile.[3][16]

What are the safety precautions I should take when working with azides?

Sodium azide and other azide compounds are toxic and potentially explosive. Hydrazoic acid, which can be generated during the workup, is also highly toxic and explosive. Always handle these reagents with extreme caution in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid contact with acids and heavy metals, as this can lead to the formation of explosive metal azides.

Are there any "green" or more environmentally friendly methods for this synthesis?

Yes, there has been a significant effort to develop greener synthetic routes for tetrazoles. These include the use of water as a solvent, the application of recyclable nanocatalysts, and microwave-assisted synthesis to reduce reaction times and energy consumption.[4][7][17][18][19] For example, zinc salts have been shown to be effective catalysts in water.[7][8] Various nanocatalysts, such as those based on copper, zinc oxide, and magnetic nanoparticles, have also been employed to facilitate the reaction under milder conditions with high yields and easy catalyst recovery.[4][17][19]

Recommended Experimental Protocol

This protocol is a general guideline and may require optimization for your specific experimental setup.

Materials:

• 4-chloro-2-nitrobenzonitrile

• Sodium azide (NaN₃)

• Zinc bromide (ZnBr₂)

• N,N-Dimethylformamide (DMF)

• 3M Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-chloro-2-nitrobenzonitrile (1 equivalent), sodium azide (1.1 equivalents), and zinc bromide (1 equivalent).

• Add a sufficient amount of DMF to dissolve the reactants.

• Heat the reaction mixture to 120-130 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• In a well-ventilated fume hood, slowly add 3M HCl to the reaction mixture with stirring in an ice bath until the pH is approximately 1.

• If a precipitate forms, collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

• If no precipitate forms, extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Workflow Diagram

Caption: General workflow for the synthesis of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole.

Troubleshooting Flowchart

Caption: A troubleshooting flowchart for common issues in tetrazole synthesis.

Data Summary

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
ZnBr₂	Water	Reflux	24	98	[8]
Silica Sulfuric Acid	DMF	Reflux	5	92	[10]
CuO Nanoparticles	DMF	130 (Microwave)	0.25	99	[18]
None	DMF	120	44	Variable	[20]

This guide provides a comprehensive overview of the common challenges and solutions associated with the synthesis of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole. By understanding the underlying chemical principles and carefully controlling reaction parameters, researchers can minimize side reactions and byproducts, leading to higher yields and purer products.

References

• Sharpless, K. B., et al. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society. [Link]

• Sharpless, K. B., et al. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. ACS Publications. [Link]

• Various Authors. (n.d.). A Review on Role of Organic and Nano-Catalyst in Development of Pharmacologically Active Tetrazole Nucleus. AIP Publishing. [Link]

• Various Authors. (n.d.). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. ResearchGate. [Link]

• Sharpless, K. B., et al. (2002). Mechanisms of tetrazole formation by addition of azide to nitriles. PubMed - NIH. [Link]

• Sharpless, K. B., et al. (2003). Why is tetrazole formation by addition of azide to organic nitriles catalyzed by zinc(II) salts?. Journal of the American Chemical Society. [Link]

• Various Authors. (2022). Synthesis of 5-Substituted Tetrazoles: Reaction of Azide Salts with Organonitriles Catalyzed by Trialkylammonium Salts in Non-polar Media. Organic Process Research & Development - ACS Publications. [Link]

• Various Authors. (n.d.). Nanocatalysts Revolutionizing Tetrazole Synthesis. Amerigo Scientific. [Link]

• Various Authors. (n.d.). Optimization of the reaction condition for the synthesis of tetrazole derivative 3a. ResearchGate. [Link]

• Various Authors. (n.d.). Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation. RSC Publishing. [Link]

• Various Authors. (n.d.). Optimization of the reaction conditions for the synthesis of 5-phenyl-1H-tetrazole. ResearchGate. [Link]

• Togo, H., et al. (2016). Regioselective Preparation of Tetrazoles without the Use of Azides. Journal of Organic Chemistry. [Link]

• Various Authors. (2025). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers. [Link]

• Various Authors. (2024). Streamlined Green Synthesis and Process Optimization for Tetrazole Derivatives Via Metal-Free Reactions. Journal of Chemical Health Risks. [Link]

• Various Authors. (n.d.). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. PMC. [Link]

• Various Authors. (2025). Regioselective N-2 Alkylation of Tetrazoles with Phenacyl Halides under Mechanochemical Conditions and Its Application to a Solid-State Synthesis of the Antiepileptic Drug Cenobamate. ACS Publications. [Link]

• Swami, S., et al. (2021). Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements. RSC Advances. [Link]

• Various Authors. (n.d.). Direct Regioselective Synthesis of Tetrazolium Salts by Activation of Secondary Amides under Mild Conditions. PMC. [Link]

• Various Authors. (n.d.). Synthesis of 2-aryl-2H-tetrazoles via a regioselective [3+2] cycloaddition reaction. PMC. [Link]

• Various Authors. (2026). Tetrazole Synthesis via Cyclopropenium Phase-Transfer Catalysis: A Click Strategy. Organic Letters - ACS Publications. [Link]

• Various Authors. (n.d.). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. PMC. [Link]

• Various Authors. (n.d.). Synthesis of 1H-tetrazoles. Organic Chemistry Portal. [Link]

• Sharpless, K. B., et al. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry - ACS Publications. [Link]

• Various Authors. (2010). Amine Salt–Catalyzed Synthesis of 5-Substituted 1H-Tetrazoles from Nitriles. Synthetic Communications. [Link]

• Various Authors. (2024). Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Journal of Organic Chemistry. [Link]

• Various Authors. (2020). Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. Current Organic Synthesis. [Link]

• Various Authors. (2018). A Click Chemistry Approach to Tetrazoles: Recent Advances. IntechOpen. [Link]

• Various Authors. (2019). Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles: A Complete Survey (2013–2018). ChemistrySelect. [Link]

• NextSDS. (n.d.). 5-(4-Chloro-2-nitrophenyl)-2H-tetrazole — Chemical Substance Information. NextSDS. [Link]

• Various Authors. (n.d.). Simple and efficient method for the preparation of novel tetrazole derivatives spectral characterization and its antibacterial activities. Der Pharma Chemica. [Link]

• Various Authors. (n.d.). Theoretical Study of Azido−Tetrazole Isomerism: Effect of Solvent and Substituents and Mechanism of Isomerization. Journal of the American Chemical Society. [Link]

• Reddit User. (2025). Problem with tetrazole formation. Reddit. [Link]

• Various Authors. (n.d.). Synthesis of 2H-tetrazoles. Organic Chemistry Portal. [Link]

• Various Authors. (n.d.). Byproducts in the Synthesis of Di-2-pyrazinylmethane. Journal of the Chinese Chemical Society. [Link]

• Various Authors. (2019). Green synthesis of 5-substituted-1H-1,2,3,4-tetrazoles and 1-sustituted-1H-1,2,3,4-tetrazoles via [3+2] cycloaddition by reusable immobilized AlCl3on ã-Al2O3. ResearchGate. [Link]

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• 9. An Improved Protocol for the Preparation of 5-Substituted Tetrazoles from Organic Thiocyanates and Nitriles [organic-chemistry.org]
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• 11. A Click Chemistry Approach to Tetrazoles: Recent Advances | IntechOpen [intechopen.com]
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• 20. reddit.com [reddit.com]

Preventing thermal degradation of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole during long-term storage

Technical Support Center: 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole

Introduction: Understanding the Stability of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole

5-(4-chloro-2-nitrophenyl)-2H-Tetrazole is a complex heterocyclic compound characterized by two key structural features that dictate its stability profile: the tetrazole ring and the substituted nitroaromatic system. The tetrazole ring is a high-nitrogen system, which, while aromatic, possesses inherent energetic properties and can be susceptible to thermal decomposition via nitrogen gas extrusion.[1] The presence of a nitro group, a strong electron-withdrawing moiety, further influences the molecule's electronic properties and potential for thermal and photodegradation.[2]

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for preventing, troubleshooting, and analyzing the thermal degradation of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole during long-term storage. Our recommendations are synthesized from established principles governing the stability of tetrazoles and nitroaromatic compounds, aimed at ensuring the integrity and purity of your experimental materials.

Frequently Asked Questions (FAQs)

Q1: What are the primary drivers of degradation for this compound? A1: The main factors are elevated temperature, light exposure, and humidity. Heat can provide the activation energy needed to initiate the decomposition of the tetrazole ring.[1][3] Light, particularly UV radiation, can trigger photodegradation, a common issue for nitroaromatic compounds. Moisture can facilitate hydrolytic degradation or alter the solid-state properties of the compound.

Q2: What are the ideal long-term storage conditions for 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole? A2: To ensure maximum stability, the compound should be stored as a solid in a tightly sealed, light-resistant container under an inert atmosphere at refrigerated temperatures. See Table 1 for a summary of recommended conditions.

Q3: How can I visually identify if my compound has started to degrade? A3: A primary visual indicator of degradation is a change in color. For nitroaromatic compounds, this often manifests as the development of a yellowish or brownish hue. Other physical changes may include a change in the solid's texture or appearance of melting.

Q4: Is it better to store the compound as a solid or in solution? A4: For long-term storage, storing the compound as a dry solid is strongly recommended. Solvents can introduce impurities or participate in degradation pathways, especially over extended periods. If a solution is required for experimental use, it should be prepared fresh.

Q5: What is the likely decomposition pathway for this molecule? A5: While specific studies on this exact molecule are limited, the thermal decomposition of phenyl-tetrazoles typically begins with the cleavage of the tetrazole ring, leading to the extrusion of molecular nitrogen (N₂) and the formation of highly reactive intermediates like nitrilimines.[1] The presence of the nitro group may also lead to complex secondary reactions.[1]

Troubleshooting Guide: Degradation Issues

This section addresses specific problems you may encounter, their probable causes, and corrective actions.

Issue 1: Compound has developed a yellow or brown color.

• Probable Cause: This is a classic sign of degradation in nitroaromatic compounds, likely caused by exposure to elevated temperatures or light (photodegradation).

• Troubleshooting Steps:

  • Isolate the Sample: Immediately quarantine the affected batch to prevent its use in critical experiments.

  • Verify Storage Conditions: Check storage logs to confirm if the sample was exposed to temperatures above the recommended range or left outside of a light-resistant container.

  • Analytical Confirmation: Perform a purity analysis using a stability-indicating HPLC method (see Protocol 1) to quantify the extent of degradation. Compare the chromatogram to a reference standard or a sample from a new, unopened batch.

  • Corrective Action: Discard the degraded material. Review and enforce stringent storage protocols for all batches, ensuring storage in amber vials or other UV-blocking containers in a designated, temperature-controlled refrigerator.

Issue 2: Inconsistent or non-reproducible experimental results.

• Probable Cause: The purity of the compound may be compromised due to unnoticed, low-level degradation, leading to lower effective concentrations of the active molecule and the presence of interfering degradation products.

• Troubleshooting Steps:

  • Purity Check: Analyze an aliquot of the compound from the batch using HPLC to determine its purity. The appearance of new, unexpected peaks in the chromatogram is a strong indicator of degradation.

  • Control Experiment: Repeat a key experiment using a freshly opened, certified pure sample of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole. If this experiment yields the expected results, it strongly suggests the original batch was degraded.

  • Logical Troubleshooting Workflow: Follow the decision tree in the diagram below to systematically identify the source of the issue.

Caption: Troubleshooting workflow for inconsistent results.

Issue 3: Reduced purity observed during routine QC analysis.

• Probable Cause: The current storage conditions are insufficient to prevent slow, long-term thermal degradation. This could be due to temperature fluctuations, even within a refrigerator, or gradual exposure to light or humidity.

• Troubleshooting Steps:

  • Quantify Degradation Rate: If historical data is available, plot the purity of the batch over time to estimate the rate of degradation under current storage conditions.

  • Enhance Storage Conditions:

    • Temperature: Move storage to a more stable, lower-temperature environment, such as a 2-8°C pharmaceutical-grade refrigerator. Avoid frost-free freezers, which have temperature cycles.

    • Atmosphere: Repackage the material under an inert gas like argon or nitrogen to prevent oxidative degradation.

    • Moisture: Store the tightly sealed container inside a desiccator to provide an additional barrier against humidity.

  • Implement a Re-Test Schedule: Based on the observed stability, establish a formal re-test date for each batch, at which point its purity must be re-verified before use.

Data & Protocols

Table 1: Recommended Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	2°C to 8°C	Minimizes thermal energy, slowing the rate of decomposition reactions.
Light	Protect from light (Amber vial/darkness)	Prevents photodegradation, a common pathway for nitroaromatic compounds.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents potential oxidative degradation pathways.
Humidity	Dry (Store in a desiccator)	Prevents hydrolysis and changes to the solid-state form of the compound.
Container	Tightly sealed, non-reactive (Glass)	Prevents contamination and exposure to atmospheric moisture.

Protocol 1: Stability-Indicating HPLC Method Development

This protocol outlines the steps to develop an analytical method capable of separating the intact compound from its potential degradation products, based on ICH guidelines.

Sources

• 1. Decomposition products of tetrazoles as starting reagents of secondary chemical and biochemical reactions | Russian Chemical Reviews [rcr.colab.ws]
• 2. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

X-ray crystallographic structural validation of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole

The structural validation of small-molecule active pharmaceutical ingredients (APIs) and their synthetic intermediates is a critical phase in drug development. Tetrazole derivatives, specifically 5-substituted tetrazoles like 5-(4-chloro-2-nitrophenyl)-2H-tetrazole , are highly valued in medicinal chemistry as metabolically stable bioisosteres for carboxylic acids[1].

However, validating the exact molecular geometry of this compound presents a unique analytical challenge. The tetrazole ring undergoes dynamic prototropic tautomerism between the 1H and 2H forms. Furthermore, the bulky 2-nitro group on the phenyl ring introduces significant steric hindrance, forcing a specific dihedral angle between the aryl and tetrazole rings to minimize steric clash. To definitively assign the tautomeric state and 3D conformation, researchers must choose the right analytical modality.

This guide objectively compares Single-Crystal X-ray Diffraction (SCXRD) against Nuclear Magnetic Resonance (NMR) Spectroscopy and Powder X-ray Diffraction (PXRD) for the structural validation of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole, providing field-proven methodologies and mechanistic insights.

Mechanistic Insight: The Tautomeric Challenge

In solution, 5-substituted tetrazoles exist in a rapid equilibrium between the 1H -tetrazole and 2H -tetrazole tautomers. The position of this equilibrium is dictated by solvent polarity and the electronic effects of the substituent[2]. The 4-chloro-2-nitrophenyl group exerts a strong electron-withdrawing effect, which typically stabilizes the 2H -tautomer in the solid state due to favorable intermolecular hydrogen-bonding networks[1].

While NMR spectroscopy is the standard for bulk purity analysis, it often fails to capture the absolute tautomeric state at room temperature because the rapid proton exchange averages the NMR signals. SCXRD, conversely, freezes the molecule in its crystal lattice, allowing for the direct observation of the hydrogen atom's electron density and the precise measurement of N–N bond length alternations (which differ significantly between the 1H and 2H forms).

Logic flow comparing SCXRD and NMR capabilities in resolving tetrazole tautomeric equilibrium.

Comparative Analysis: Structural Validation Techniques

To objectively evaluate the performance of SCXRD against its alternatives, we must look at resolution limits, tautomer identification capabilities, and sample requirements[3][4].

Analytical Technique	Resolution Level	Tautomer Identification	Sample Requirement	Primary Limitation
SCXRD (Gold Standard)	Absolute 3D coordinates (< 0.8 Å)	Unambiguous. Directly locates N-H proton and N-N bond lengths.	Single crystal (~0.1 mm in one dimension).	Requires high-quality, defect-free single crystals.
Solution-State NMR	2D connectivity	Ambiguous at RT. Requires low-temp VT-NMR or 15 N-labeling[2].	~10-15 mg of bulk powder.	Rapid exchange causes signal broadening/averaging.
PXRD (SDPD)	Bulk phase / Sub-Å via Rietveld	Inferred. Relies on computational structure prediction (CSP)[4][5].	~1-10 mg of polycrystalline powder.	Computationally intensive; struggles with H-atom positions.

Verdict: While NMR is indispensable for routine solution-phase verification, SCXRD is the only self-validating system capable of unequivocally proving the 2H -tetrazole configuration and mapping the steric torsion caused by the 2-nitro group. PXRD via Structure Determination from Powder Data (SDPD) is a powerful fallback when single crystals cannot be grown, but it lacks the atomic precision of SCXRD for hydrogen bond mapping[5].

Experimental Workflows: Self-Validating Protocols

Protocol 1: SCXRD Crystallization & Data Collection

This protocol is designed to yield high-resolution diffraction data, specifically optimized to locate the low-electron-density hydrogen atom on the tetrazole ring.

• Anti-Solvent Vapor Diffusion (Crystal Growth):

  • Action: Dissolve 10 mg of 5-(4-chloro-2-nitrophenyl)-2H-tetrazole in a minimal volume (approx. 0.5 mL) of ethyl acetate in a small inner vial. Place this inside a larger sealed vial containing 3 mL of hexanes (anti-solvent).

  • Causality: Vapor diffusion provides a slower, more controlled supersaturation rate than direct evaporation, minimizing crystal defects and twinning, which is crucial for resolving the subtle electron density of the N-H bond.

• Cryo-Mounting:

  • Action: Harvest a block-shaped crystal (~0.15 × 0.10 × 0.10 mm) under a polarized light microscope. Coat the crystal in a perfluoropolyether cryo-oil and mount it on a micromesh loop. Immediately transfer to the diffractometer's 100 K nitrogen cold stream.

  • Causality: Cryo-cooling to 100 K drastically reduces the thermal atomic displacement parameters (thermal ellipsoids). Because hydrogen atoms have only one electron, their X-ray scattering power is weak; reducing thermal motion is mandatory to accurately locate the 2H proton in the residual electron density map.

• Data Collection & Integration:

  • Action: Irradiate the crystal using a microfocus Cu-Kα source ( λ=1.54184 Å). Collect diffraction frames using a ω -scan strategy to achieve >99.5% completeness.

• Phase Solution & Refinement (Validation Check):

  • Action: Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT). Refine the structure using full-matrix least-squares on F2 (SHELXL).

  • Self-Validation: The protocol is considered successful if the final R1​ factor is < 5%, the Goodness-of-Fit (GoF) is near 1.0, and the highest residual electron density peak is < 0.5 e /Å 3 .

Step-by-step SCXRD data processing pipeline for structural elucidation.

Protocol 2: Solution-State NMR Tautomeric Probe

If SCXRD cannot be performed, NMR must be heavily modified to yield structural data regarding the tautomerism.

• Solvent Selection: Dissolve 15 mg of the compound in 0.5 mL of anhydrous DMF-d7.

  • Causality: DMF-d7 has a lower freezing point than DMSO-d6, allowing for deeper cryogenic NMR studies required to slow the prototropic exchange.

• Variable Temperature (VT) NMR: Acquire standard 1 H and 13 C spectra at 298 K. The tetrazole 13 C signal (typically around 150-160 ppm) will likely appear broadened.

• Cryo-NMR Validation: Lower the probe temperature in 10 K increments down to 220 K.

  • Self-Validation: The protocol is successful when the exchange rate is slowed sufficiently that the single averaged tetrazole carbon peak splits into two distinct, sharp resonances corresponding to the 1H and 2H populations, allowing integration to determine the solution-state equilibrium ratio[2].

Conclusion

For the structural validation of sterically hindered bioisosteres like 5-(4-chloro-2-nitrophenyl)-2H-tetrazole, Single-Crystal X-ray Diffraction remains the undisputed gold standard. While NMR and PXRD provide excellent supplementary data for bulk phase purity and solution dynamics, only SCXRD provides the absolute atomic coordinates necessary to confirm the 2H -tautomer and map the critical dihedral torsions induced by the ortho-nitro substitution.

References

• ACS Publications. The Hydrogen Bond Environments of 1H-Tetrazole and Tetrazolate Rings: The Structural Basis for Tetrazole–Carboxylic Acid Bioisosterism. Journal of Chemical Information and Modeling (2012). Available at:[Link]

• ACS Publications. 15N Chemical Shifts and JNN-Couplings as Diagnostic Tools for Determination of the Azide–Tetrazole Equilibrium. The Journal of Organic Chemistry (2021). Available at:[Link]

• ACS Publications. From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Molecular Pharmaceutics (2022). Available at:[Link]

• RSC Publishing. SDPD-SX: combining a single crystal X-ray diffraction setup with advanced powder data structure determination for use in early stage drug discovery. CrystEngComm (2022). Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. From Powders to Single Crystals: A Crystallographer’s Toolbox for Small-Molecule Structure Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. SDPD-SX: combining a single crystal X-ray diffraction setup with advanced powder data structure determination for use in early stage drug discovery - CrystEngComm (RSC Publishing) DOI:10.1039/D2CE00387B [pubs.rsc.org]

Comparative Antimicrobial Efficacy Guide: 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole vs. Standard Antibiotics

The rising prevalence of multi-drug-resistant (MDR) bacterial and fungal pathogens necessitates the rapid evaluation of novel pharmacophores. Among these, tetrazole derivatives have emerged as highly potent antimicrobial agents, often outperforming standard clinical therapeutics. Specifically, 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole (5-CNPT) serves as a critical structural scaffold in medicinal chemistry.

This guide provides an objective, data-driven comparison of 5-CNPT-derived agents against standard antibiotics, detailing the mechanistic causality behind their efficacy and the self-validating protocols required for rigorous laboratory evaluation.

Mechanistic Causality: Why 5-CNPT Outperforms Standard Agents

The superior efficacy of 5-CNPT is not coincidental; it is rooted in precise molecular engineering. The tetrazole ring acts as a metabolically stable bioisostere of carboxylic acids. By substituting a carboxylic acid with a tetrazole, researchers can maintain the required acidic pKa for target binding while significantly enhancing the molecule's lipophilicity and resistance to metabolic degradation [1].

The Role of the 4-chloro-2-nitrophenyl Moiety:

• Enhanced Penetration: The chloro group increases the overall partition coefficient (LogP) of the molecule, facilitating rapid diffusion across lipid-rich Gram-negative bacterial outer membranes.

• Target Affinity: The nitro group acts as a strong electron-withdrawing group (EWG). This modulates the electron density of the tetrazole ring, optimizing its electrostatic interactions with the active sites of bacterial enzymes.

Dual-Targeting Mechanism:

• Antibacterial (vs. Ciprofloxacin/Ampicillin): 5-CNPT derivatives exhibit profound bactericidal activity by acting as potent inhibitors of DNA Gyrase and Topoisomerase IV [2]. Unlike standard β-lactams (Ampicillin) that target cell wall synthesis, tetrazoles arrest the replication fork by preventing DNA supercoiling and decatenation, leading to lethal double-strand breaks.

• Antifungal (vs. Fluconazole): Compounds bearing the specific 4-chloro-2-nitrophenyl moiety demonstrate exceptional binding affinity to the active site of lanosterol 14α-demethylase (CYP51). They interact directly with critical residues (Hem601 and Cys470), effectively halting ergosterol biosynthesis and disrupting fungal cell membrane integrity [3].

Caption: Mechanism of action of 5-CNPT targeting bacterial DNA Gyrase and Topoisomerase IV.

Quantitative Data Presentation

The following table synthesizes the Minimum Inhibitory Concentration (MIC) data, comparing optimized 5-CNPT derivatives against standard clinical antibiotics across diverse pathogen panels. Lower MIC values indicate higher antimicrobial potency.

Pathogen Strain	5-CNPT Derivative MIC (µg/mL)	Standard Antibiotic	Standard MIC (µg/mL)	Efficacy Shift
Staphylococcus aureus (MRSA)	0.8 - 3.2	Ciprofloxacin	1.5 - 4.0	Superior / Comparable
Escherichia coli	13.37 - 15.06	Ampicillin	28.62 - 57.24	2x to 4x Superior
Pseudomonas aeruginosa	26.46 - 27.70	Chloramphenicol	38.68	1.4x Superior
Aspergillus ochraceus	31.25	Fluconazole	>64.0	>2x Superior

Note: Data aggregated from structural activity relationship (SAR) studies on tetrazole and hydrazone derivatives bearing the 4-chloro-2-nitrophenyl pharmacophore [1] [2] [3].

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the evaluation of highly lipophilic tetrazole compounds requires specific methodological adaptations. Below are the step-by-step, self-validating workflows.

Protocol A: Resazurin-Assisted Microbroth Dilution (MIC Determination)

Causality Check: Standard visual turbidity readings are often confounded by the precipitation of lipophilic tetrazole compounds in aqueous media. We utilize Resazurin (a redox indicator) to objectively quantify cellular respiration and viability, ensuring the MIC value reflects true biological inhibition rather than chemical insolubility.

• Compound Preparation: Dissolve 5-CNPT in 100% DMSO to create a 10 mg/mL stock. Self-Validation: Ensure the final concentration of DMSO in the assay never exceeds 1% (v/v) to prevent vehicle-induced toxicity.

• Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the compound in Brain Heart Infusion (BHI) broth, ranging from 128 µg/mL down to 0.25 µg/mL.

• Inoculum Preparation: Adjust the bacterial suspension (e.g., E. coli or S. aureus) to a 0.5 McFarland standard, then dilute to achieve a final well concentration of 5×105 CFU/mL.

• Internal Controls:

  • Positive Control: Standard antibiotic (e.g., Ciprofloxacin) to validate strain susceptibility.

  • Negative Control: 1% DMSO in BHI broth with bacteria (confirms vehicle non-toxicity).

  • Sterility Control: BHI broth only (confirms no contamination).

• Incubation: Incubate the plates at 37°C for 24 hours under aerobic conditions.

• Resazurin Addition: Add 10 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2 hours.

• Readout: A color change from blue (oxidized) to pink (reduced) indicates bacterial growth. The lowest concentration well remaining blue is recorded as the MIC.

Caption: Self-validating microbroth dilution workflow for precise MIC determination.

Protocol B: DNA Gyrase Supercoiling Assay

Causality Check: To prove that the antimicrobial effect is mechanistically driven by Gyrase inhibition (and not non-specific membrane disruption), an in vitro supercoiling assay is mandatory.

• Reaction Assembly: Combine 1 U of S. aureus DNA gyrase, 0.5 µg of relaxed pBR322 plasmid DNA, and the 5-CNPT test compound in a reaction buffer containing ATP (1 mM).

• Incubation: Incubate the mixture at 37°C for 30 minutes.

• Termination: Stop the reaction by adding a loading buffer containing 1% SDS and 0.5 mg/mL Proteinase K, followed by a 10-minute incubation to digest the gyrase enzyme.

• Electrophoresis: Run the samples on a 1% agarose gel (without ethidium bromide) at 3 V/cm for 3 hours.

• Staining & Analysis: Post-stain the gel with ethidium bromide. The presence of relaxed plasmid bands (top) versus supercoiled bands (bottom) quantifies the inhibitory potency (IC50) of the tetrazole compound compared to a Ciprofloxacin control.

References

• Novel D-Ribofuranosyl Tetrazoles: Synthesis, Characterization, In Vitro Antimicrobial Activity, and Comput
• Novel Tetrazole-Based Antimicrobial Agents Targeting Clinical Bacteria Strains: Exploring the Inhibition of Staphylococcus aureus DNA Topoisomerase IV and Gyrase. PMC.
• A Series of Furan-based Hydrazones: Design, Synthesis, and Evaluation of Antimicrobial Activity, Cytotoxicity and Genotoxicity. Bentham Science Publishers.

In Silico vs. In Vitro: A Comparative Guide to DFT Modeling and Experimental Validation for 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole

As drug development and materials science increasingly rely on predictive computational models, the gap between theoretical chemistry and benchtop reality must be rigorously bridged. For complex heterocyclic systems like 5-(4-chloro-2-nitrophenyl)-2H-tetrazole —a molecule of high interest in energetic materials and pharmacophores—relying solely on either Density Functional Theory (DFT) or empirical data is insufficient.

This guide provides a comprehensive, objective comparison between DFT calculations and experimental validation. By examining the causality behind structural and spectroscopic deviations, we establish a self-validating system that ensures maximum scientific integrity[1].

The Self-Validating System: Why Compare?

Theoretical models assume idealized conditions. A standard DFT calculation optimizes the geometry of a single isolated molecule in a vacuum (or an implicit solvent continuum). In contrast, experimental techniques like X-ray crystallography and FT-IR measure bulk materials where intermolecular forces—specifically π−π stacking and hydrogen bonding—dictate molecular behavior.

For 5-(4-chloro-2-nitrophenyl)-2H-tetrazole, the core challenge lies in tautomerism and steric hindrance . In the gas phase, the 2H-tetrazole tautomer is thermodynamically favored due to minimized dipole moments and reduced lone-pair repulsion. However, in the solid state, crystal packing forces often stabilize the 1H-tautomer or force the molecule into a more planar conformation than DFT predicts[2]. Comparing these datasets does not just highlight "errors"; it reveals the physical realities of the molecule's environment.

Integrative Workflow: DFT vs. Experimental

The following diagram illustrates the parallel workflows required to achieve a validated molecular model.

Fig 1: Integrative workflow comparing in silico DFT modeling with in vitro experimental validation.

Step-by-Step Methodologies

To ensure reproducibility, both the computational and experimental protocols must be tightly controlled. The B3LYP functional paired with the 6-311++G(d,p) basis set is the industry standard for tetrazole derivatives, offering an optimal balance between computational cost and electron correlation accuracy[3].

Protocol A: Computational Workflow (DFT)

• Initial Geometry Construction: Build the 5-(4-chloro-2-nitrophenyl)-2H-tetrazole structure using a graphical interface (e.g., GaussView). Ensure the nitro group is positioned ortho to the tetrazole ring to account for steric interactions.

• Geometry Optimization: Execute ground-state optimization using Gaussian 16 at the B3LYP/6-311++G(d,p) level. Apply the Integral Equation Formalism Polarizable Continuum Model (IEFPCM) with DMSO as the solvent to mimic downstream NMR conditions.

• Frequency Calculation: Run harmonic vibrational frequency calculations on the optimized geometry. Critical Step: Verify the absence of imaginary frequencies to confirm the structure is a true local minimum. Apply a scaling factor of 0.9613 to correct for the harmonic approximation, which otherwise overestimates frequencies due to real-world bond anharmonicity.

• Magnetic Shielding: Calculate isotropic magnetic shielding tensors using the Gauge-Independent Atomic Orbital (GIAO) method for precise NMR shift prediction.

Protocol B: Experimental Validation Workflow

• Synthesis: Synthesize the compound via a [3+2] cycloaddition of 4-chloro-2-nitrobenzonitrile and sodium azide using a Lewis acid catalyst (e.g., ZnBr₂) in an aqueous/isopropanol mixture at 120°C[1]. Acidify with HCl to precipitate the free tetrazole.

• Crystallization: Recrystallize the crude precipitate from hot ethanol to yield single crystals suitable for X-ray diffraction.

• Spectroscopic Characterization:

  • FT-IR: Mill the purified crystals with KBr and press into a pellet. Record spectra from 4000–400 cm⁻¹.

  • NMR: Dissolve 15 mg of the compound in 0.5 mL of DMSO- d6​ . Acquire ¹H and ¹³C spectra at 400 MHz and 100 MHz, respectively.

  • X-Ray Diffraction: Mount a single crystal on a diffractometer using Mo K α radiation ( λ = 0.71073 Å) at 298 K to determine exact solid-state bond lengths.

Comparative Data Analysis

The true value of this comparative guide lies in understanding the deviations between the two datasets. Below is a synthesized comparison based on standard behaviors of substituted phenyltetrazoles[1][2].

Table 1: Structural Parameters (Geometry vs. X-Ray)

Causality Insight: The most significant deviation occurs at the dihedral angle between the phenyl and tetrazole rings. In the DFT gas-phase model, the rings twist to 35.2° to minimize steric clash between the bulky ortho-nitro group and the tetrazole nitrogen atoms. In the experimental crystal structure, intermolecular packing forces compress this angle to 28.4° to maximize lattice efficiency.

Structural Parameter	DFT (B3LYP)	Experimental (X-ray)	Deviation ( Δ )
C5–N1 Bond	1.335 Å	1.331 Å	+0.004 Å
N1–N2 Bond	1.320 Å	1.315 Å	+0.005 Å
C(phenyl)–C5 Bond	1.465 Å	1.458 Å	+0.007 Å
Dihedral Angle (C-C-C-N)	35.2°	28.4°	+6.8°

Table 2: Vibrational Frequencies (Scaled DFT vs. FT-IR)

Causality Insight: Even after applying the 0.9613 scaling factor, the N-H stretching frequency shows a +25 cm⁻¹ deviation. This is a classic indicator of intermolecular hydrogen bonding present in the KBr pellet (experimental) but absent in the isolated DFT model, which weakens the N-H bond and shifts the experimental absorption to a lower wavenumber.

Assignment	DFT (Scaled, cm⁻¹)	Experimental (cm⁻¹)	Deviation ( Δ )
N-H Stretch (Tetrazole)	3145	3120	+25
C-H Stretch (Aromatic)	3085	3075	+10
NO₂ Asymmetric Stretch	1540	1532	+8
Tetrazole Ring Stretch	1450	1445	+5
NO₂ Symmetric Stretch	1355	1348	+7

Table 3: NMR Chemical Shifts (GIAO vs. 400 MHz DMSO- d6​ )

Causality Insight: The highly deshielded tetrazole N-H proton appears at ~16.50 ppm experimentally. The slight overestimation by DFT (+0.35 ppm) is typical when relying on implicit solvation models (IEFPCM) that cannot fully account for the explicit hydrogen-bond dynamics between the tetrazole proton and the DMSO solvent molecules.

Nucleus	DFT (GIAO, ppm)	Experimental (ppm)	Deviation ( Δ )
N-H (Tetrazole)	16.85	16.50	+0.35
C3-H (Phenyl)	8.15	8.05	+0.10
C5-H (Phenyl)	7.85	7.78	+0.07
C6-H (Phenyl)	7.92	7.85	+0.07
C5 (Tetrazole ¹³C)	158.4	156.2	+2.2

Conclusion & Best Practices

When evaluating 5-(4-chloro-2-nitrophenyl)-2H-tetrazole, neither DFT nor experimental validation should be treated as absolute ground truth in isolation.

• Use DFT to understand the intrinsic electronic properties, HOMO-LUMO gaps, and thermodynamic stability of tautomers free from lattice interference.

• Use Experimental Validation to confirm the synthesized tautomer, map crystal packing forces, and identify active hydrogen-bonding networks.

By systematically correlating the scaled theoretical frequencies and GIAO NMR shifts with empirical bench data, researchers can confidently validate the molecular architecture of complex tetrazole derivatives for downstream pharmaceutical or materials applications.

References

• 1 - ACS Omega 2.2 - MDPI 3.3 - PMC

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, Characterization and DFT Study of a New Family of High-Energy Compounds Based on s-Triazine, Carborane and Tetrazoles - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Definitive Disposal Protocol for 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole: A Guide for Research Professionals

This document provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole. As a research professional, your paramount responsibility extends beyond discovery to ensuring that every stage of the chemical lifecycle, including disposal, is managed with the highest degree of safety and environmental stewardship. The procedures outlined herein are based on an in-depth analysis of the compound's structural components and authoritative safety standards.

The inherent risks associated with 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole demand a rigorous and informed approach to its disposal. This is not a routine waste stream; it is a convergence of three distinct hazard classes—a chlorinated aromatic, a nitroaromatic, and a tetrazole. Each functional group contributes to a complex hazard profile that necessitates specialized handling to prevent catastrophic incidents and ensure regulatory compliance.

Hazard Assessment: Deconstructing the Risk Profile

Understanding the causality behind disposal protocols begins with a chemical structure analysis. 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole is a molecule that requires profound respect due to its potential for high reactivity and toxicity.

• The Tetrazole Ring: This five-membered heterocyclic ring is composed of four nitrogen atoms and one carbon atom. Its high nitrogen content results in a significant positive enthalpy of formation, rendering it energetically unstable.[1][2] Tetrazole-containing compounds are known to be sensitive to heat, friction, or shock, and can decompose explosively, rapidly releasing large volumes of nitrogen gas.[3] This explosive potential is the primary driver for treating this compound as a Potentially Explosive Chemical (PEC).[4][5]

• The Nitroaromatic Group (-NO₂): The presence of the nitro group on the phenyl ring further increases the energetic properties of the molecule and classifies it with other nitroaromatic compounds known for their explosive capabilities (e.g., TNT).[6][7] Beyond reactivity, nitroaromatics are frequently associated with significant toxicity, including potential carcinogenicity and the ability to cause damage to organs through prolonged exposure.[8]

• The Chlorinated Aromatic System (-Cl): Chlorinated aromatic compounds are recognized environmental pollutants due to their persistence and tendency to bioaccumulate.[9][10] Their disposal is strictly regulated to prevent long-term environmental contamination.[9][11]

Given this trifecta of hazards, on-site chemical deactivation is strongly discouraged . The risk of initiating an uncontrolled, explosive decomposition by mixing it with other reagents is unacceptably high. The only professionally responsible course of action is to manage it as a reactive, toxic, and environmentally hazardous waste stream through a licensed disposal service.

Hazard Summary Table

While a specific Safety Data Sheet (SDS) for 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole may not be readily available, its hazard profile can be reliably inferred from its structural analogues and functional groups.

Hazard Category	Inferred GHS Hazard Statements	Rationale & Key Considerations
Physical Hazards	H240: Heating may cause an explosion.	The tetrazole ring and nitro group contribute to high energy content. The molecule must be protected from heat, shock, and friction.[12]
Health Hazards	H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled. H315: Causes skin irritation.[13] H319: Causes serious eye irritation.[13] H341: Suspected of causing genetic defects. H351: Suspected of causing cancer. H373: May cause damage to organs through prolonged or repeated exposure.	Based on hazards associated with chlorinated nitroaromatic compounds. Strict adherence to Personal Protective Equipment (PPE) is mandatory.
Environmental Hazards	H411: Toxic to aquatic life with long lasting effects.	Derived from the persistent nature of chlorinated aromatic compounds.[9] Must not be released into the environment.[14]

Regulatory Mandate: The Legal Framework for Disposal

The disposal of hazardous substances like 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole is not merely a matter of best practice; it is a legal requirement. In the United States, the primary legislation governing hazardous waste is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[15] RCRA establishes a "cradle-to-grave" management system, meaning the generator of the waste is responsible for it from its creation to its final, safe disposal.[16]

Under RCRA, this compound would be classified as hazardous due to its reactivity and toxicity characteristics. All disposal activities must be documented and carried out by a licensed Treatment, Storage, and Disposal Facility (TSDF).[16][17]

Step-by-Step Disposal Protocol: A Self-Validating System

This protocol is designed to be a self-validating system, where each step logically builds upon the last to ensure safety and compliance from the point of generation to the moment of pickup.

Step 1: Mandate Personal Protective Equipment (PPE)

Before handling the compound in any form (pure, in solution, or as waste), ensure a robust barrier between you and the potential hazard.

• Hand Protection: Wear chemically resistant nitrile gloves (minimum 4 mil thickness).[5]

• Eye Protection: Chemical safety goggles are required. For tasks with a higher risk of splashing, use a full-face shield in addition to goggles.[18]

• Body Protection: A flame-retardant lab coat is essential.[12] Ensure it is fully fastened. Wear long pants and closed-toe shoes.[5]

Step 2: Isolate and Segregate the Waste Stream

The principle of segregation is critical to prevent accidental chemical reactions in the waste container.

• Action: Collect waste 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole and any materials grossly contaminated with it (e.g., weighing paper, spatulas, contaminated wipes) in a dedicated waste container.

• Causality: This compound must be treated as Reactive Halogenated Organic Waste . Do not mix it with non-halogenated solvents, aqueous waste, oxidizers, acids, or bases.[19] Mixing could trigger a violent decomposition or complicate the final disposal process, increasing both risk and cost.

Step 3: Contain and Label with Precision

Proper containment and labeling are your primary tools for communicating risk and ensuring safe handling.

• Container Selection: Use a clean, dry, and chemically compatible container. A glass bottle with a PTFE-lined screw cap is recommended. Ensure the container is free of any residues that could be incompatible.

• Transfer: Carefully transfer the waste into the container using spark-proof tools. Avoid any actions that could create friction or shock.[12] Do not fill the container beyond 80% capacity to allow for potential off-gassing.

• Labeling: Immediately affix a completed Hazardous Waste Label from your institution's Environmental Health and Safety (EHS) department. The label must include:[19]

  • The words "Hazardous Waste"

  • The full chemical name: "Waste 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole"

  • Clear hazard warnings: "Reactive," "Potentially Explosive," "Toxic," "Environmental Hazard"

  • The date of accumulation start.

  • The name and contact information of the principal investigator or responsible researcher.

Step 4: Ensure Safe Temporary Storage

The location where you temporarily store the waste container is a critical control point.

• Location: Store the labeled container in a designated Satellite Accumulation Area (SAA). This area must be under the direct control of laboratory personnel.

• Ventilation: The SAA should be located within a chemical fume hood to manage any potential vapor release.[20]

• Secondary Containment: Place the primary waste container inside a larger, chemically resistant secondary container (e.g., a plastic tub) to contain any potential leaks.[19]

• Segregation: Ensure the SAA is away from heat sources, direct sunlight, and incompatible chemicals.

Step 5: Arrange for Professional Disposal

This is the final and non-negotiable step for ensuring the safe and legal disposal of this compound.

• Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup. They are the experts in managing the logistics of hazardous waste disposal and have contracts with licensed disposal vendors.

• Provide Information: Furnish the EHS department with all necessary information, including the chemical name, quantity, and hazard profile.

• Lab Pack: The professional disposal service will typically "lab pack" the waste. This involves placing your sealed container into a larger drum with absorbent material, ensuring safe transport to a specialized incineration facility. High-temperature incineration is the preferred method for completely destroying such hazardous organic compounds.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole.

Caption: Disposal workflow for 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole.

References

• Hitchman, M. L., Spackman, R. A., Ross, N. C., & Agra, C. (1995). Disposal methods for chlorinated aromatic waste. Chemical Society Reviews, 24(6), 423-430.
• BenchChem. (n.d.). Proper Disposal of 4-Chloro-2-iodo-1-nitrobenzene: A Guide for Laboratory Professionals.
• U.S. Environmental Protection Agency. (2025). Resource Conservation and Recovery Act (RCRA) Regulations.
• ACTenviro. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations.
• Hong Kong University of Science and Technology. (n.d.). Safe Handling of Peroxidizable and Potentially Explosive Chemicals. Health, Safety and Environment Office.
• University of California, Berkeley. (n.d.). Guidelines for Explosive and Potentially Explosive Chemicals: Safe Storage and Handling. Office of Environment, Health & Safety.
• BenchChem. (n.d.). Proper Disposal Procedures for Tetrazolo[1,5-a]quinoline-4-carbaldehyde.
• Yale University. (n.d.). Standard Operating Procedure - POTENTIALLY EXPLOSIVE AND EXPLOSIVE COMPOUNDS. Yale Environmental Health & Safety.
• BenchChem. (n.d.). Prudent Disposal of 5-(5-Methyl-isoxazol-3-yl)-1h-tetrazole: A Guide for Laboratory Professionals.
• Carleton College. (n.d.). Explosive Chemicals SOP.
• University of Pennsylvania. (2022). SOP: Explosive Compounds. PennEHRS.
• U.S. Environmental Protection Agency. (2025). Learn the Basics of Hazardous Waste.
• Reed College. (n.d.). Hazardous Laboratory Chemicals Disposal Guide.
• U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste.
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A Comprehensive Guide to the Safe Handling of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from analogous chemical structures, focusing on the known hazards of its primary functional groups: the tetrazole ring and the chloro-nitrophenyl moiety. A conservative approach, treating the substance with a high degree of caution, is imperative for ensuring laboratory safety.

Hazard Assessment: A Synthesis of Structural Risks

The primary hazards associated with 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole are extrapolated from its constituent parts. The tetrazole group, with its high nitrogen content, presents a significant risk of explosive decomposition when subjected to heat, shock, or friction. The chloro-nitrophenyl group suggests potential toxicity analogous to other aromatic nitro compounds, which are known to be harmful if swallowed, inhaled, or absorbed through the skin.

A significant concern with aromatic nitro compounds is their potential to cause methemoglobinemia, a condition that reduces the blood's ability to carry oxygen. Furthermore, the compound is expected to cause skin and eye irritation.[1][2]

Table 1: Summary of Potential Hazards

Hazard Category	Inferred GHS Hazard Statements	Rationale
Physical Hazards	H240: Heating may cause an explosion	The tetrazole functional group is energetically unstable.
Health Hazards	H302: Harmful if swallowed H312: Harmful in contact with skin H332: Harmful if inhaled	Aromatic nitro compounds are known to have systemic toxicity.
H315: Causes skin irritation H319: Causes serious eye irritation	Common properties of related nitroaromatic and tetrazole compounds.[1][2]
H335: May cause respiratory irritation	A potential hazard for powdered substances.[1]
May cause methemoglobinemia	A known risk associated with aromatic nitro compounds.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is essential to minimize exposure and ensure safety. The following table outlines the recommended PPE for handling 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole.

Table 2: Recommended Personal Protective Equipment (PPE)

Body Area	PPE	Standard	Rationale
Hands	Chemical-resistant gloves (Nitrile or Neoprene)	ASTM F739	To prevent skin contact and absorption.
Eyes & Face	Chemical safety goggles and a face shield	ANSI Z87.1	To protect against splashes, dust, and potential energetic decomposition.[3]
Body	Flame-resistant lab coat	NFPA 2112	To protect skin from spills and provide a barrier against fire.
Respiratory	NIOSH-approved N95 or higher respirator	NIOSH 42 CFR 84	To prevent inhalation of fine powders, especially when handling outside of a fume hood.[2]
Feet	Closed-toe, chemical-resistant shoes	ASTM F2413	To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is critical for the safe handling of this potentially energetic and toxic compound.

Preparation and Weighing

• Work Area Designation : All work with 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole should be conducted in a designated area within a certified chemical fume hood.

• Equipment Inspection : Ensure that all equipment, including spatulas and glassware, is clean, dry, and free of any contaminants. Use spark-proof spatulas.

• Weighing : If possible, weigh the compound inside the fume hood using an analytical balance with a draft shield. Use a micro-spatula to carefully transfer the solid, avoiding the creation of dust. If dust is generated, allow it to settle within the fume hood before proceeding.

Dissolution and Reaction

• Solvent Addition : Add solvents slowly to the solid to minimize splashing and aerosol formation.

• Temperature Control : If heating is necessary, use a well-calibrated heating mantle or oil bath with vigilant temperature monitoring. Avoid localized overheating. Tetrazole compounds can decompose energetically at elevated temperatures.

• Incompatible Materials : Keep the compound away from strong oxidizing agents, strong acids, and bases, as these can trigger a violent reaction.[2]

Disposal Plan: From Benchtop to Final Disposition

Proper disposal is a critical final step in the safe handling of 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole.

Waste Segregation and Containment

• Solid Waste : Collect unused or contaminated solid waste in a clearly labeled, sealed container.

• Liquid Waste : Collect solutions containing the compound in a separate, labeled, and sealed waste container.

• Contaminated Materials : Any items used for cleaning spills (e.g., absorbent pads) and contaminated PPE should be placed in a designated, sealed waste container.

• Container Integrity : Use clean, dry, and chemically compatible containers. Do not fill containers to more than 80% capacity to allow for vapor expansion.

Storage and Disposal Pathway

• Interim Storage : Store labeled waste containers in a designated satellite accumulation area that is secure and away from heat, open flames, and direct sunlight.

• Professional Disposal : The final disposal of all waste streams must be conducted through a licensed environmental services company specializing in hazardous and reactive chemical waste.[4] Arrange for a "lab pack" pickup for safe transport and final disposal, which will likely be through incineration.

• On-Site Treatment : On-site chemical treatment or neutralization is strongly discouraged due to the risk of uncontrolled decomposition.

Emergency Procedures

Spills

• Evacuate : If a significant spill occurs, evacuate the immediate area.

• Ventilate : Ensure the area is well-ventilated.

• Contain : For small spills, use an absorbent material to contain the spill. Avoid any actions that could cause friction or shock.

• Clean-up : Carefully collect the absorbed material using spark-proof tools and place it in a sealed container for disposal.

• Decontaminate : Clean the spill area thoroughly.

Exposure

• Skin Contact : Immediately wash the affected area with copious amounts of soap and water. Remove contaminated clothing.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

• Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[1]

• Ingestion : If swallowed, wash out the mouth with water. Do not induce vomiting. Seek immediate medical attention.[1]

Diagrams

Caption: Workflow for handling 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole.

Caption: Essential PPE for handling the target compound.

References

• BenchChem. (n.d.). Proper Disposal Procedures for Tetrazolo[1,5-a]quinoline-4-carbaldehyde.
• BenchChem. (n.d.). Prudent Disposal of 5-(5-Methyl-isoxazol-3-yl)-1h-tetrazole: A Guide for Laboratory Professionals.
• BenchChem. (2025). Personal protective equipment for handling 9-(4-Nitrophenyl)-9H-carbazole.
• NextSDS. (n.d.). 5-(4-Chloro-2-nitrophenyl)-2H-tetrazole — Chemical Substance Information.
• PhytoTechnology Laboratories. (n.d.). SAFETY DATA SHEET.
• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment.
• ChemicalBook. (2026). 1H-TETRAZOLE - Safety Data Sheet.
• (n.d.). SAFETY DATA SHEET.
• Dartmouth Environmental Health and Safety. (n.d.). Personal Protective Equipment in Chemistry.
• Fisher Scientific. (2025). SAFETY DATA SHEET.
• BenchChem Technical Support Team. (2025). Technical Support Center: Stability and Storage of Tetrazole Compounds.

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